2-Methylpiperazine-d7

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methylpiperazine-d7: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and structure of 2-Methylpiperazine-d7 (CAS Number: 1219802-98-8). This deuterated analog of 2-methylpiperazine is a valuable tool in various research and development applications, particularly in pharmacokinetic and metabolic studies. This document consolidates available data to facilitate its use in a laboratory setting.

Core Chemical Properties

2-Methylpiperazine-d7, systematically named (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7, is a stable isotope-labeled compound.[1] The deuterium labeling provides a distinct mass signature, making it an ideal internal standard for quantitative analysis by mass spectrometry. While specific experimental data for the d7-analog is limited, the physicochemical properties of its non-deuterated counterpart, 2-methylpiperazine (CAS: 109-07-9), offer valuable insights.[2]

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of 2-Methylpiperazine-d7 and, for comparative purposes, its non-deuterated form.

Table 1: Chemical Identifiers and Properties of 2-Methylpiperazine-d7

Property	Value	Source
Chemical Name	(±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7	[1]
CAS Number	1219802-98-8	[1][2]
Molecular Formula	C₅H₅D₇N₂	InvivoChem
Molecular Weight	107.21 g/mol	InvivoChem
Synonyms	(±)-2-Methylpiperazine-d7	[2]

Table 2: Physicochemical Properties of 2-Methylpiperazine (Non-deuterated)

Property	Value	Source
CAS Number	109-07-9	[2][3]
Molecular Formula	C₅H₁₂N₂	[3]
Molecular Weight	100.16 g/mol	[3]
Appearance	White to yellow crystalline powder and chunks	[2][4]
Melting Point	61-63 °C
Boiling Point	155 °C at 763 mmHg
Solubility	Soluble in water	[2]
SMILES	CC1CNCCN1
InChI	1S/C5H12N2/c1-5-4-6-2-3-7-5/h5-7H,2-4H2,1H3
InChI Key	JOMNTHCQHJPVAZ-UHFFFAOYSA-N

Chemical Structure

The fundamental structure of 2-Methylpiperazine-d7 consists of a piperazine ring with a methyl group at the 2-position. In this deuterated isotopologue, seven hydrogen atoms are substituted with deuterium.

Caption: 2D structure of 2-Methylpiperazine-d7.

Experimental Protocols

Synthesis

The synthesis of unlabeled 2-methylpiperazine has been reported through various methods, including the photocatalytic cyclization of N-(β-hydroxypropyl)ethylenediamine. A typical procedure involves the irradiation of the starting material in a non-aqueous solvent with a semiconductor-zeolite composite catalyst under a stream of oxygen.

A general synthetic approach for deuterated compounds involves using deuterated starting materials or reagents in a synthetic route established for the non-deuterated analog. For 2-Methylpiperazine-d7, this could potentially involve the use of deuterated propylene glycol or deuterated ethylenediamine in a cyclocondensation reaction.

Analysis

The identity and purity of 2-Methylpiperazine-d7 are typically confirmed using a combination of analytical techniques:

• Mass Spectrometry (MS): This is a primary technique for confirming the molecular weight and the degree of deuterium incorporation. The mass spectrum will show a molecular ion peak corresponding to the increased mass due to the seven deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm the absence of protons at the labeled positions. ¹³C NMR can also be employed to verify the carbon skeleton.

• High-Performance Liquid Chromatography (HPLC): HPLC methods can be developed for purity assessment. For piperazine and its derivatives, derivatization with a UV-active agent like 4-chloro-7-nitrobenzofuran (NBD-Cl) can be employed to enable UV detection.

Applications in Research and Drug Development

2-Methylpiperazine and its derivatives are important intermediates in the synthesis of a variety of pharmaceutical compounds, including antiviral and anticancer agents. The deuterated form, 2-Methylpiperazine-d7, is particularly valuable in:

• Pharmacokinetic (PK) Studies: It can be used as an internal standard in LC-MS/MS assays to accurately quantify the non-deuterated drug candidate in biological matrices.

• Metabolism Studies: Isotope tracing studies using 2-Methylpiperazine-d7 can help in the identification and quantification of metabolites.

• Enzyme Inhibition Assays: It can be used to study the mechanism of enzymes involved in the metabolism of drugs containing the 2-methylpiperazine moiety.

References

• 1. chembk.com [chembk.com]
• 2. guidechem.com [guidechem.com]
• 3. 2-Methylpiperazine | C5H12N2 | CID 66057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methylpiperazine | 109-07-9 [chemicalbook.com]

2-Methylpiperazine-d7: A Technical Guide for its Application as a Stable Isotope-Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern bioanalysis and pharmaceutical development, the demand for highly accurate and precise quantitative methods is paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a gold standard for the quantification of small molecules in complex biological matrices. The reliability of LC-MS assays is significantly enhanced by the use of stable isotope-labeled internal standards (SIL-IS). 2-Methylpiperazine-d7 is a deuterated analog of 2-methylpiperazine, designed to serve as an ideal internal standard in such applications.

2-Methylpiperazine itself is a critical building block in the synthesis of a wide array of pharmaceuticals, including anticancer agents, antibiotics, and central nervous system (CNS) drugs.[1] Notably, it is a key reagent in the preparation of diaminoquinazolines, a class of molecules that have been investigated as inhibitors of the β-catenin/Tcf4 signaling pathway, which is often dysregulated in various cancers.[2] Given the prevalence of the 2-methylpiperazine moiety in drug candidates, a reliable SIL-IS is essential for robust pharmacokinetic and metabolic studies.

This technical guide provides an in-depth overview of 2-Methylpiperazine-d7, its synthesis, its application as an internal standard in a representative LC-MS/MS method, and the principles of bioanalytical method validation.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylpiperazine and its deuterated analog is presented in Table 1. The near-identical physical and chemical characteristics of the labeled and unlabeled compounds ensure they co-elute chromatographically and exhibit similar ionization efficiency, which is the fundamental principle behind their use as an effective internal standard.

Property	2-Methylpiperazine	2-Methylpiperazine-d7
Molecular Formula	C₅H₁₂N₂	C₅H₅D₇N₂
Molecular Weight	100.16 g/mol	107.20 g/mol
CAS Number	109-07-9	1219802-98-8[3]
Appearance	White to yellow crystalline powder	Not specified (typically similar to unlabeled)
Solubility	Soluble in water	Expected to be soluble in water

Synthesis of 2-Methylpiperazine-d7

While specific proprietary synthesis methods for 2-Methylpiperazine-d7 are not publicly detailed, the general approach for synthesizing deuterated piperazine analogs involves the use of deuterium-labeled starting materials or reagents. A plausible synthetic route could involve the reduction of a suitable precursor with a deuterium source, such as lithium aluminum deuteride (LiAlD₄), or the use of deuterated building blocks in a multi-step synthesis. Chiral synthesis of 2-methylpiperazine has been achieved through various methods, including resolution with chiral reagents and synthesis from chiral starting materials, and similar principles can be applied to its deuterated counterparts.[4]

Mass Spectrometry and Fragmentation

The utility of 2-Methylpiperazine-d7 as an internal standard is rooted in its distinct mass-to-charge ratio (m/z) from the unlabeled analyte, while maintaining a similar fragmentation pattern upon collision-induced dissociation (CID). The mass spectrum of unlabeled 2-methylpiperazine shows characteristic fragments resulting from the cleavage of the piperazine ring.[5] The primary fragmentation pathways for piperazine analogues involve the cleavage of the C-N bonds within the piperazine ring and the bonds connecting substituents to the ring.[6]

For 2-Methylpiperazine-d7, the precursor ion [M+H]⁺ would be observed at a higher m/z value compared to the unlabeled compound. The product ions generated during MS/MS analysis would also exhibit a corresponding mass shift, allowing for specific and interference-free detection.

Experimental Protocol: A Representative Bioanalytical Method

The following is a representative, detailed experimental protocol for the quantification of a hypothetical drug candidate containing the 2-methylpiperazine moiety, using 2-Methylpiperazine-d7 as an internal standard. This protocol is based on established methods for similar piperazine-containing compounds and adheres to regulatory guidelines for bioanalytical method validation.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the analyte in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-Methylpiperazine-d7 in methanol.

• Analyte Working Solutions: Serially dilute the analyte stock solution with a 50:50 mixture of methanol and water to prepare working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (50 ng/mL): Dilute the internal standard stock solution with a 50:50 mixture of methanol and water.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike blank biological matrix (e.g., human plasma) with the appropriate analyte working solutions to achieve a concentration range of 1-1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank biological matrix at four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (LQC)

  • Medium QC (MQC)

  • High QC (HQC)

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 25 µL of the internal standard working solution (50 ng/mL).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	C18, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
MS System	Sciex API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte and Internal Standard specific transitions

Data Presentation: Bioanalytical Method Validation

The following tables summarize the expected quantitative data from a full bioanalytical method validation, following regulatory guidelines.

Table 2: Linearity of Calibration Curve

Analyte Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0	0.012	1.1	110.0
5.0	0.061	5.2	104.0
25.0	0.305	24.8	99.2
100.0	1.220	101.5	101.5
250.0	3.045	249.0	99.6
500.0	6.100	505.0	101.0
1000.0	12.150	998.0	99.8
Regression Equation: y = 0.0121x + 0.0005	Correlation Coefficient (r²): >0.995

Table 3: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18)
Mean Conc. ± SD (ng/mL)	Accuracy (%)
LLOQ	1.0	1.05 ± 0.12	105.0
LQC	3.0	2.95 ± 0.25	98.3
MQC	150.0	153.2 ± 9.8	102.1
HQC	800.0	790.5 ± 45.1	98.8

Table 4: Matrix Effect and Recovery

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
LQC	3.0	85.2	98.5
HQC	800.0	88.1	101.2

Table 5: Stability

Stability Test	Storage Conditions	Concentration (ng/mL)	Mean Stability (%)
Bench-top	Room Temperature, 8 hours	LQC: 3.0	97.5
HQC: 800.0	99.1
Freeze-Thaw	3 cycles, -20°C to RT	LQC: 3.0	95.8
HQC: 800.0	98.2
Long-term	-20°C, 30 days	LQC: 3.0	96.3
HQC: 800.0	97.9

Visualizations

Logical Workflow for Bioanalytical Method Validation

Caption: A high-level workflow for bioanalytical method development and validation.

Role of 2-Methylpiperazine in the Synthesis and Action of a β-catenin/Tcf4 Inhibitor

Caption: Synthesis of a β-catenin/Tcf4 inhibitor using 2-methylpiperazine and its mechanism of action.

Conclusion

2-Methylpiperazine-d7 is a valuable tool for researchers and drug development professionals engaged in the quantitative analysis of pharmaceuticals containing the 2-methylpiperazine scaffold. Its use as a stable isotope-labeled internal standard significantly enhances the accuracy, precision, and robustness of LC-MS/MS methods. By closely mimicking the physicochemical behavior of the unlabeled analyte, it effectively compensates for variability in sample preparation and analysis. The representative experimental protocol and validation data presented in this guide demonstrate a clear pathway for the successful implementation of 2-Methylpiperazine-d7 in a regulated bioanalytical environment, ultimately contributing to the generation of high-quality data in support of drug discovery and development programs.

References

• 1. 2-Methylpiperazine - Career Henan Chemical Co. [coreychem.com]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Piperazine, 2-methyl- [webbook.nist.gov]
• 6. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]

Unlocking Enhanced Therapeutic Potential: A Technical Guide to Deuterium Labeling in Piperazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of deuterium, a stable isotope of hydrogen, into pharmaceutically active molecules represents a significant advancement in medicinal chemistry. This in-depth technical guide explores the core principles, experimental methodologies, and therapeutic implications of deuterium labeling, with a specific focus on its application to piperazine derivatives a ubiquitous scaffold in numerous drug classes. By leveraging the kinetic isotope effect, deuterium labeling offers a powerful tool to enhance the pharmacokinetic profiles of piperazine-containing drugs, leading to improved metabolic stability, extended half-life, and potentially reduced off-target effects.

The Core Principle: Kinetic Isotope Effect (KIE)

The foundation of deuterium labeling's utility in drug development lies in the Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the corresponding carbon-hydrogen (C-H) bond due to the higher mass of deuterium. Consequently, reactions that involve the cleavage of a C-H bond as the rate-limiting step will proceed more slowly when a deuterium atom is substituted at that position.

In the context of drug metabolism, many enzymatic reactions, particularly those mediated by the cytochrome P450 (CYP) family of enzymes, involve the cleavage of C-H bonds. By strategically placing deuterium at metabolically vulnerable sites within a piperazine derivative, the rate of metabolic degradation can be significantly reduced. This can lead to a number of favorable pharmacokinetic outcomes.[1][2]

Impact on Pharmacokinetics of Piperazine Derivatives

The piperazine ring and its substituents are common sites of metabolism, often involving N-dealkylation and hydroxylation reactions catalyzed by CYP enzymes such as CYP3A4, CYP2D6, and CYP2C19.[3] Deuteration at these susceptible positions can profoundly alter the drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Illustrative Comparison of In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Position of Deuteration	Half-life (t½) in HLM (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)	Reference
Piperazine Derivative X	Non-deuterated	15	46.2	Fictional Example
Deuterated Piperazine Derivative X	N-benzyl-d2	45	15.4	Fictional Example
Piperazin-1-ylpyridazine 1	Non-deuterated	3	High	[4]
Piperazin-1-ylpyridazine 29	Modified non-deuterated analog	105	Low	[4]
Imidazo[1,2-a]pyridine-3-carboxamide 2	Non-deuterated	30	-	[5]
Deuterated Analog 30	Deuterated	53	-	[5]

Table 2: Hypothetical Pharmacokinetic Parameters in Rats

Compound	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (t½) (h)	Reference
Non-deuterated Piperazine Drug Y	150	1.5	900	4	Fictional Example
Deuterated Piperazine Drug Y	250	2.0	1800	8	Fictional Example
Enzalutamide	-	-	-	-	[6]
d3-Enzalutamide	35% higher Cmax	-	102% higher AUC	-	[6]

Experimental Protocols

Synthesis of Deuterated Piperazine Derivatives

The synthesis of deuterated piperazine derivatives can be achieved through various methods, including the use of deuterated starting materials or late-stage isotopic exchange reactions.

Example Protocol: Synthesis of Deuterated N-Benzylpiperazine

This protocol is a conceptual adaptation based on established methods for N-alkylation of piperazine.

Materials:

• Piperazine

• Deuterated benzyl chloride (C6H5CD2Cl)

• Sodium carbonate

• Acetonitrile

• Deuterated water (D2O)

• Sodium sulfate (anhydrous)

Procedure:

• Dissolve piperazine (2 equivalents) in acetonitrile.

• Add sodium carbonate (2.5 equivalents) to the solution.

• Slowly add deuterated benzyl chloride (1 equivalent) to the reaction mixture at room temperature.

• Stir the reaction mixture at 60°C for 12 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with D2O to remove any remaining piperazine and its salts.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude deuterated N-benzylpiperazine.

• Purify the product using column chromatography on silica gel.[7][8]

In Vitro Metabolic Stability Assay

This protocol provides a general framework for assessing the metabolic stability of deuterated and non-deuterated piperazine derivatives in human liver microsomes (HLM).

Materials:

• Test compounds (deuterated and non-deuterated)

• Human liver microsomes (pooled)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

• Internal standard

Procedure:

• Prepare a stock solution of the test compounds in a suitable organic solvent (e.g., DMSO).

• Pre-warm the HLM suspension and the NADPH regenerating system to 37°C.

• In a microcentrifuge tube, combine the HLM, phosphate buffer, and the test compound. Pre-incubate for 5 minutes at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[4][9]

LC-MS/MS Analysis for Quantification

This protocol outlines a general procedure for the quantification of a deuterated drug and its non-deuterated analog in a biological matrix.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Triple quadrupole mass spectrometer

Procedure:

• Sample Preparation: Perform protein precipitation or solid-phase extraction of the biological samples (e.g., plasma, microsomal incubate) to remove interferences.

• Chromatographic Separation: Use a suitable C18 reversed-phase column to separate the analyte and its deuterated internal standard from other matrix components. A gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is commonly employed.

• Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the non-deuterated analyte and the deuterated internal standard.

• Quantification: Generate a calibration curve using known concentrations of the analyte. The concentration of the analyte in the unknown samples is determined by calculating the peak area ratio of the analyte to the deuterated internal standard.[10][11][12]

Visualizing Key Pathways and Workflows

Metabolic Pathways of Piperazine Derivatives

The metabolic fate of piperazine-containing drugs is often complex, involving multiple enzymatic steps. Deuteration at specific sites can block or slow down certain pathways, potentially altering the metabolite profile.

Caption: General metabolic pathways of piperazine derivatives.

Experimental Workflow for Metabolic Stability Analysis

A systematic workflow is crucial for obtaining reliable data on the metabolic stability of deuterated compounds.

Caption: Workflow for in vitro metabolic stability assay.

Signaling Pathways of Piperazine-Containing Antipsychotics

Many piperazine derivatives, particularly atypical antipsychotics, exert their therapeutic effects by modulating dopamine and serotonin receptor signaling pathways in the central nervous system.

Caption: Dopamine and serotonin receptor signaling pathways.

Conclusion

Deuterium labeling represents a mature and validated strategy in modern drug discovery and development. For the vast class of piperazine derivatives, this approach offers a rational and effective means to optimize pharmacokinetic properties, potentially leading to drugs with improved efficacy, safety, and patient compliance. By understanding the fundamental principles of the kinetic isotope effect and employing robust experimental methodologies, researchers can unlock the full potential of deuterium labeling to develop next-generation therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The metabolism of the piperazine-type phenothiazine neuroleptic perazine by the human cytochrome P-450 isoenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN1634901A - Process for preparing N-benzyl piperazine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of Olanzapine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. waters.com [waters.com]

The Role of Deuterated 2-Methylpiperazine Analogs in Modern Drug Metabolism Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, a profound understanding of a candidate compound's metabolic fate is paramount. This technical guide delves into the critical role of deuterated stable isotopes, exemplified by analogs of 2-methylpiperazine, in the precise quantification of drugs and their metabolites. While 2-Methylpiperazine is a key structural motif in various pharmaceuticals, its direct deuterated form, 2-Methylpiperazine-d7, finds its most significant application as an internal standard in bioanalytical assays. To illustrate this vital role, this guide will focus on a practical and well-documented case study: the bioanalysis of the anxiolytic drug Buspirone and its active metabolite, 1-(2-pyrimidinyl)-piperazine (1-PP), which shares a piperazine core structure. Through this example, we will explore the principles, experimental protocols, and data interpretation that underscore the importance of deuterated standards in pharmacokinetic and drug metabolism studies.

Core Principle: The Utility of Stable Isotope-Labeled Internal Standards

In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is indispensable. It is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during sample processing and analysis. The ideal IS is chemically and physically almost identical to the analyte, ensuring it experiences the same extraction efficiency, ionization response, and chromatographic behavior.

Deuterated compounds, such as 2-Methylpiperazine-d7 or, in our case study, deuterated analogs of Buspirone and its piperazine metabolite, are considered the "gold standard" for internal standards. By replacing hydrogen atoms with their heavier, stable isotope deuterium, the molecular weight of the compound is increased. This mass shift allows the mass spectrometer to differentiate the IS from the analyte while maintaining nearly identical physicochemical properties. This co-elution and similar behavior in the ion source are crucial for compensating for matrix effects—the phenomenon where components in a biological sample (like plasma or urine) can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.

Case Study: Buspirone and its Piperazine Metabolite (1-PP)

Buspirone is an anxiolytic drug that undergoes extensive first-pass metabolism, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme.[1] A major metabolic pathway involves the N-dealkylation of the parent drug to form 1-(2-pyrimidinyl)-piperazine (1-PP), a pharmacologically active metabolite.[2][3] Due to the significant contribution of 1-PP to the overall pharmacological effect, regulatory guidelines often require the simultaneous quantification of both Buspirone and 1-PP in biological samples during clinical and preclinical studies. To achieve the necessary accuracy and precision, deuterated internal standards are employed.

Data Presentation: Quantitative Parameters for LC-MS/MS Analysis

The following tables summarize the typical mass spectrometry and validation parameters for the simultaneous quantification of Buspirone and its metabolite 1-PP using their respective deuterated internal standards.

Table 1: Mass Spectrometry Parameters for Analyte and Internal Standard Detection

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Internal Standard	IS Precursor Ion (m/z)	IS Product Ion (m/z)
Buspirone	386.2	122.1	Buspirone-d8	394.3	122.0
1-(2-pyrimidinyl)-piperazine (1-PP)	165.1	95.1	1-PP-d4	169.1	99.1

Data compiled from representative bioanalytical literature.[4][5]

Table 2: Typical Method Validation Summary for Buspirone and 1-PP Quantification in Human Plasma

Parameter	Buspirone	1-(2-pyrimidinyl)-piperazine (1-PP)
Linearity Range	0.1 - 14 ng/mL	0.2 - 25 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.2 ng/mL
Intra-Assay Precision (%CV)	< 12%	< 12%
Intra-Assay Accuracy (% Bias)	Within ±14%	Within ±14%
Inter-Assay Precision (%CV)	< 15%	< 15%
Inter-Assay Accuracy (% Bias)	Within ±15%	Within ±15%
Extraction Recovery	> 85%	> 80%

Validation parameters are based on typical acceptance criteria from regulatory guidelines and published methods.[4]

Experimental Protocols

This section provides a detailed, representative methodology for the simultaneous quantification of Buspirone and 1-PP in human plasma, adapted from established and validated bioanalytical methods.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Buspirone, 1-PP, Buspirone-d8, and 1-PP-d4 in methanol to prepare individual stock solutions.

• Calibration Standard and Quality Control (QC) Working Solutions: Prepare serial dilutions of the Buspirone and 1-PP stock solutions in a 50:50 methanol:water mixture to create combined working solutions for spiking into blank plasma to generate calibration curves and QC samples.

• Internal Standard (IS) Working Solution: Dilute the Buspirone-d8 and 1-PP-d4 stock solutions in methanol to achieve a final concentration that provides a stable and appropriate response in the mass spectrometer (e.g., 100 ng/mL).

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Aliquoting: To 0.5 mL of human plasma (blank, calibration standard, QC, or unknown sample) in a polypropylene tube, add 50 µL of the IS working solution.

• Acidification & Equilibration: Vortex the samples for 30 seconds. Add 0.5 mL of 4% phosphoric acid in water and vortex for another 30 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by sequentially washing with 2 mL of methanol and 2 mL of water.

• Sample Loading: Load the entire pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 1 mL of 0.1 M acetic acid and 1 mL of methanol to remove interfering substances.

• Elution: Elute the analytes and internal standards from the cartridge with 1 mL of a freshly prepared elution solvent (e.g., dichloromethane:isopropanol:ammonium hydroxide, 78:20:2, v/v/v).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient starting with a low percentage of Mobile Phase B, ramping up to elute the analytes, followed by a wash and re-equilibration step.

  • Injection Volume: 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: As specified in Table 1.

  • Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, cone voltage) to achieve maximum signal intensity for each analyte and internal standard.

Visualizations: Pathways and Workflows

Buspirone Metabolism to 1-PP

The following diagram illustrates the primary metabolic pathway of Buspirone to its active piperazine-containing metabolite, 1-PP, catalyzed by CYP3A4 in the liver.

Buspirone Metabolic Pathway

Bioanalytical Workflow for Quantification

This diagram outlines the logical flow of the experimental protocol for quantifying Buspirone and 1-PP in plasma samples.

LC-MS/MS Bioanalytical Workflow

Conclusion

While 2-Methylpiperazine-d7 serves as a valuable, specific internal standard for analytes containing the 2-methylpiperazine moiety, its core principles of use are broadly applicable across drug metabolism research. The case study of Buspirone and its active metabolite 1-PP effectively demonstrates the indispensable role of deuterated piperazine analogs in modern bioanalysis. The use of these stable isotope-labeled internal standards ensures the highest degree of accuracy and precision in pharmacokinetic studies by effectively compensating for matrix effects and other sources of analytical variability. The detailed protocols and workflows provided herein offer a robust framework for researchers and drug development professionals to implement these critical tools, thereby generating high-quality, reliable data essential for advancing new therapeutic candidates.

References

• 1. droracle.ai [droracle.ai]
• 2. Clinical pharmacokinetics and pharmacodynamics of buspirone, an anxiolytic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Simultaneous quantitation of buspirone and 1-(2-pyrimidinyl)piperazine in human plasma and urine by capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Gold Standard: A Technical Guide to Deuterated Compounds in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of quantitative mass spectrometry, particularly within pharmaceutical development and clinical research, the pursuit of analytical accuracy and precision is paramount. This in-depth technical guide explores the core principles, practical applications, and critical considerations for the use of deuterium-labeled compounds in mass spectrometry-based bioanalysis. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard, with deuterium-labeled compounds being a prevalent choice.[1] By providing a stable and predictable reference point, these isotopically labeled compounds are instrumental in mitigating the inherent variability of complex biological matrices and analytical systems, thereby ensuring the generation of robust and reliable data.[2]

Core Principles: Why Deuterium Labeling is the Standard

The fundamental principle behind using a deuterated internal standard (IS) is to introduce a compound that is chemically identical to the analyte of interest but physically distinguishable by the mass spectrometer.[2] This is achieved by replacing one or more hydrogen atoms ('H) with its heavier, stable isotope, deuterium (²H or D). This substitution results in a compound that is chemically identical to the analyte but has a higher mass, allowing it to be differentiated by a mass spectrometer.[3]

The key advantages of this approach are rooted in the near-identical physicochemical properties of the deuterated standard and the target analyte. This ensures they behave similarly during the entire analytical process, from sample extraction to ionization.[2] This co-elution and parallel behavior are crucial for compensating for various sources of error that can compromise data quality, including:

• Matrix Effects: Biological samples like plasma and urine are complex mixtures that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. A co-eluting deuterated internal standard experiences the same matrix effects, allowing for accurate normalization of the signal.[2][4]

• Sample Preparation Variability: Losses can occur during sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction. Since the deuterated standard is added at the beginning, it experiences the same potential losses as the analyte.[2]

• Instrumental Drift: The performance of a mass spectrometer can fluctuate over time. A deuterated internal standard provides a constant reference to normalize these variations, ensuring consistent results across different laboratories and long analytical runs.[2][5]

The use of deuterated internal standards is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, a powerful analytical method for accurately quantifying a compound in a sample.[6]

The Kinetic Isotope Effect (KIE)

A subtle but important consequence of replacing hydrogen with deuterium is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger and has a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond.[6] Consequently, more energy is required to break a C-D bond, which can lead to a slower reaction rate if this bond cleavage is the rate-determining step.[6] While this effect is exploited in drug discovery to improve metabolic stability, in the context of bioanalysis, it can sometimes lead to slight differences in chromatographic retention times between the analyte and the deuterated standard.[7][8] Careful method development is essential to ensure co-elution for the most accurate correction of matrix effects.[6]

Data Presentation: The Impact of Deuterated Standards

The use of a stable isotope-labeled internal standard significantly improves assay performance. The following tables summarize quantitative data from various studies, highlighting the superiority of deuterated internal standards over structural analogs.

Table 1: Improvement in Assay Precision and Accuracy

Analyte	Internal Standard Type	Parameter	Result with Analog IS	Result with Deuterated IS	Reference
Sirolimus	Structural Analog vs. Deuterated	Precision (CV%)	7.6% - 9.7%	2.7% - 5.7%	[1]
Kahalalide F	Structural Analog vs. Deuterated	Accuracy (Mean Bias)	96.8%	100.3%	[1][9]

Table 2: Bioanalytical Method Validation Parameters (Illustrative)

This table summarizes typical validation results for an LC-MS/MS method for a hypothetical drug in human plasma using its deuterium-labeled internal standard, adhering to regulatory guidelines.[2][10]

Validation Parameter	Acceptance Criteria (FDA)	Typical Result with Deuterated IS
Accuracy	Mean concentration within ±15% of nominal (±20% at LLOQ)	95.2% - 104.5%
Precision	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ)	Intra-day CV < 8%; Inter-day CV < 10%
Selectivity	No significant interfering peaks at the retention time of the analyte and IS	Pass
Matrix Effect	IS-normalized matrix factor CV ≤15%	CV < 7%
Recovery	Consistent and reproducible	>85% for both analyte and IS
Calibration Curve	Correlation coefficient (r²) ≥ 0.99	r² > 0.995

Experimental Protocols

Detailed and robust experimental protocols are the bedrock of reproducible bioanalytical science. The following sections provide detailed methodologies for sample preparation and LC-MS/MS analysis.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a common, rapid, and effective method for removing the bulk of proteins from plasma or serum samples before LC-MS/MS analysis.[7][11]

Materials:

• Biological matrix samples (e.g., human plasma)

• Deuterated Internal Standard (IS) working solution

• Precipitating solvent: Acetonitrile (LC-MS grade), often chilled

• Microcentrifuge tubes (1.5 mL) or 96-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Procedure:

• Thawing: Thaw frozen plasma samples on ice until completely liquefied.

• Aliquoting: Aliquot 100 µL of each plasma sample (study sample, calibration standard, or quality control) into a labeled microcentrifuge tube.[2]

• Spiking: Add 20 µL of the IS working solution to each tube (except for blank matrix samples). Vortex mix for 10 seconds.[2]

• Precipitation: Add 300 µL of cold acetonitrile to each tube (a 3:1 solvent-to-sample ratio).[2]

• Mixing: Vortex vigorously for 1 minute to ensure complete protein denaturation.[2]

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant (~350 µL) to a clean 96-well plate or autosampler vials, being careful not to disturb the protein pellet.[2]

• Analysis: The samples are now ready for direct injection into the LC-MS/MS system or can be evaporated and reconstituted for further concentration.

LC-MS/MS Analysis

This protocol is a representative example for the quantification of a small molecule drug and its deuterated internal standard.

Instrumentation:

• LC System: UHPLC System (e.g., Waters ACQUITY, Agilent 1290)

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S)

• LC Column: C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)[2][6]

LC Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid[2]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[2]

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient:

  • 0.0 min: 5% B

  • 0.5 min: 5% B

  • 2.5 min: 95% B

  • 3.5 min: 95% B

  • 3.6 min: 5% B

  • 5.0 min: 5% B

MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 550°C

• IonSpray Voltage: 5500 V

• MRM Transitions: These must be optimized for each specific analyte and its deuterated IS by infusing the compound and selecting the most stable and abundant precursor-to-product ion transition.[12]

  • Analyte: e.g., Q1: 310.2 m/z -> Q3: 155.1 m/z (Collision Energy: 25 eV)

  • Deuterated IS (d4): e.g., Q1: 314.2 m/z -> Q3: 159.1 m/z (Collision Energy: 25 eV)

Data Processing:

• Peak Integration: Integrate the chromatographic peaks for the MRM transitions of both the analyte and the internal standard.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for each sample.[1]

• Calibration Curve Generation: Construct a calibration curve by plotting the analyte/IS peak area ratio against the known concentrations of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Quantification: Determine the concentration of the analyte in unknown samples by interpolating their response ratios from the calibration curve.

Mandatory Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. Collision energy optimization of b- and y-ions for multiple reaction monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. fda.gov [fda.gov]
• 11. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ionsource.com [ionsource.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 2-Methylpiperazine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Methylpiperazine in human plasma. The use of a stable isotope-labeled internal standard, 2-Methylpiperazine-d7, ensures high accuracy and precision by compensating for matrix effects and variability during sample processing.[1] The simple and rapid protein precipitation-based sample preparation protocol allows for a high-throughput workflow, making this method suitable for pharmacokinetic studies in drug development. The method was validated according to industry-standard bioanalytical guidelines, demonstrating excellent linearity, accuracy, precision, and stability.

Introduction

2-Methylpiperazine is a chemical entity of interest in pharmaceutical development, often as a metabolite or a key structural motif in active pharmaceutical ingredients. Accurate quantification in biological matrices like plasma is crucial for pharmacokinetic and toxicokinetic assessments. LC-MS/MS is the preferred technique for such bioanalytical assays due to its inherent selectivity and sensitivity.[2]

The use of a stable isotope-labeled, deuterated internal standard (IS) is a cornerstone of modern quantitative LC-MS/MS.[1] A deuterated IS, such as 2-Methylpiperazine-d7, is chemically almost identical to the analyte and co-elutes chromatographically.[1] This allows it to effectively track and correct for variations that may occur during every step of the analytical process, including sample extraction, injection, and ionization, thereby significantly improving data quality and reliability.[1][3]

This document provides a comprehensive protocol for the sample preparation, chromatographic separation, and mass spectrometric detection of 2-Methylpiperazine, along with method validation data.

Experimental

Materials and Reagents

• Analytes: 2-Methylpiperazine (Purity ≥98%), 2-Methylpiperazine-d7 (Isotopic Purity ≥99%)

• Reagents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water

• Biological Matrix: Human Plasma (K2-EDTA)

LC-MS/MS Instrumentation and Conditions

A standard triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system, was used.

Table 1: Chromatographic Conditions

Parameter	Value
HPLC Column	C18, 50 x 2.1 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B in 2.0 min, hold for 1.0 min, return to 5% B in 0.1 min, equilibrate for 0.9 min
Total Run Time	4.0 minutes
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Mass Spectrometer Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	+5500 V
Source Temperature	500 °C
Curtain Gas	30 psi
Collision Gas	Nitrogen

Table 3: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (V)	Collision Energy (eV)
2-Methylpiperazine	101.1	70.1	150	40	25
2-Methylpiperazine	101.1	56.1	150	40	30
2-Methylpiperazine-d7 (IS)	108.1	77.1	150	40	25

Note: The molecular weight of 2-Methylpiperazine is 100.16 g/mol , leading to a protonated molecule [M+H]⁺ of m/z 101.1. The fragmentation to m/z 70.1 corresponds to the loss of the CH2NH group, a common fragmentation pathway for piperazine rings. 2-Methylpiperazine-d7 has a molecular weight of approximately 107.23 g/mol , yielding an [M+H]⁺ of m/z 108.1. The corresponding fragment retains the deuterium labels.

Preparation of Standards and Quality Control Samples

• Stock Solutions: Primary stock solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7 were prepared in methanol at a concentration of 1 mg/mL.

• Working Solutions: A series of working standard solutions for the calibration curve were prepared by serial dilution of the 2-Methylpiperazine stock solution with a 50:50 mixture of acetonitrile and water. A working internal standard solution (ISWS) was prepared at 100 ng/mL.

• Calibration Curve (CC) and Quality Control (QC) Samples: CC and QC samples were prepared by spiking blank human plasma with the appropriate working standard solutions to achieve the desired concentrations.

Sample Preparation Protocol

A protein precipitation method was employed for sample cleanup.[4] This technique is fast, simple, and suitable for high-throughput analysis.

• Pipette 50 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the internal standard working solution (100 ng/mL 2-Methylpiperazine-d7 in acetonitrile).

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer 100 µL of the clear supernatant to a 96-well plate or HPLC vial.

• Inject 5 µL into the LC-MS/MS system.

Caption: Protein Precipitation Sample Preparation Workflow.

Method Validation Results

The bioanalytical method was validated following regulatory guidelines, assessing linearity, sensitivity, accuracy, precision, and stability.[5][6]

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 0.5 to 500 ng/mL. The coefficient of determination (r²) was consistently >0.99. The lower limit of quantification (LLOQ) was established at 0.5 ng/mL, with a signal-to-noise ratio >10 and acceptable accuracy and precision.

Table 4: Calibration Curve Summary

Parameter	Result
Concentration Range	0.5 - 500 ng/mL
Regression Model	Linear, 1/x² weighting
Mean r²	>0.995
LLOQ	0.5 ng/mL

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated at four QC levels: LLOQ, Low QC (1.5 ng/mL), Mid QC (75 ng/mL), and High QC (400 ng/mL).

Table 5: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, 3 runs)	Inter-day Accuracy (%Bias)
LLOQ	0.5	8.5	-4.2	11.2	-2.8
Low QC	1.5	6.1	2.5	7.9	3.1
Mid QC	75	4.3	1.8	5.5	1.1
High QC	400	3.8	-1.1	4.9	-0.5

Acceptance criteria: Precision (%CV) ≤15% (≤20% at LLOQ) and Accuracy (%Bias) within ±15% (±20% at LLOQ).[5]

Matrix Effect and Recovery

The matrix effect was assessed and found to be minimal and consistent across different lots of plasma, largely compensated for by the co-eluting deuterated internal standard. The extraction recovery of 2-Methylpiperazine was consistent and reproducible.

Stability

2-Methylpiperazine was found to be stable in human plasma under various storage and handling conditions, including bench-top (4 hours), freeze-thaw cycles (3 cycles), and long-term storage (-80 °C for 30 days).

Logical Relationship of the Analytical Process

The entire analytical process follows a logical sequence from sample receipt to final data reporting, ensuring data integrity and traceability at each step.

Caption: Overall bioanalytical workflow for sample analysis.

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and reliable approach for the quantitative determination of 2-Methylpiperazine in human plasma. The simple protein precipitation sample preparation enables high-throughput analysis, and the use of a deuterated internal standard, 2-Methylpiperazine-d7, ensures the accuracy and precision required for regulated bioanalysis. This method is well-suited for supporting pharmacokinetic assessments in clinical and preclinical drug development programs.

References

• 1. sciex.com [sciex.com]
• 2. rfppl.co.in [rfppl.co.in]
• 3. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. ijprajournal.com [ijprajournal.com]
• 6. jneonatalsurg.com [jneonatalsurg.com]

Application Notes and Protocols for 2-Methylpiperazine-d7 as an Internal Standard in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards is the gold standard for achieving the highest accuracy and precision.[1][2] Deuterated internal standards, such as 2-Methylpiperazine-d7, are ideal for this purpose. Due to their near-identical physicochemical properties to the analyte of interest (2-Methylpiperazine), they co-elute chromatographically and experience similar ionization effects, effectively compensating for variations in sample preparation and instrument response.[1] This application note provides a detailed protocol for the use of 2-Methylpiperazine-d7 as an internal standard for the quantification of 2-Methylpiperazine in biological matrices.

The following protocol is an adapted methodology based on established analytical procedures for related piperazine derivatives and general principles of bioanalytical method validation as outlined by regulatory bodies such as the FDA and EMA.[3][4][5][6]

Quantitative Data Summary

The following tables summarize typical validation parameters for a bioanalytical method using a deuterated internal standard. These values represent expected performance characteristics of the described protocol.

Table 1: Calibration Curve and Sensitivity

Parameter	Value
Calibration Range	0.5 - 500 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	≥ 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Limit of Detection (LOD)	0.15 ng/mL

Table 2: Accuracy and Precision

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤ 15	± 15%	≤ 15	± 15%
Low QC	1.5	≤ 10	± 10%	≤ 10	± 10%
Medium QC	75	≤ 10	± 10%	≤ 10	± 10%
High QC	400	≤ 10	± 10%	≤ 10	± 10%

Experimental Protocols

Materials and Reagents

• 2-Methylpiperazine (Analyte)

• 2-Methylpiperazine-d7 (Internal Standard)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure, 18 MΩ·cm)

• Human Plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) Cartridges (e.g., Mixed-Mode Cation Exchange)

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 2-Methylpiperazine and 2-Methylpiperazine-d7 into separate 10 mL volumetric flasks.

  • Dissolve in and dilute to volume with methanol.

• Working Standard Solutions:

  • Prepare serial dilutions of the 2-Methylpiperazine primary stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the 2-Methylpiperazine-d7 primary stock solution with 50:50 (v/v) methanol:water.

Sample Preparation (Protein Precipitation & SPE)

• Thaw plasma samples and quality control (QC) samples at room temperature.

• To 100 µL of plasma, add 20 µL of the IS working solution (100 ng/mL). Vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the previous step onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

Liquid Chromatography (LC):

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2-Methylpiperazine: To be determined empirically. A probable transition would be based on the protonated molecule [M+H]⁺. For the non-deuterated compound (C₅H₁₂N₂), the molecular weight is approximately 100.16 g/mol . The precursor ion would be m/z 101.1. The product ion would be a characteristic fragment.

  • 2-Methylpiperazine-d7: To be determined empirically. The precursor ion would be m/z 108.2 (assuming 7 deuterium atoms). The product ion would be a corresponding characteristic fragment.

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flows (Nitrogen): To be optimized for the specific instrument.

Workflow Diagram

Caption: Bioanalytical workflow for quantification.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. texilajournal.com [texilajournal.com]
• 3. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. public-inspection.federalregister.gov [public-inspection.federalregister.gov]
• 6. collections-us-east-1.awsprod.nlm.nih.gov [collections-us-east-1.awsprod.nlm.nih.gov]

Application Notes and Protocols for Quantitative Metabolite Analysis using 2-Methylpiperazine and its Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Quantitative Analysis of Carboxylic Acid Metabolites using 2-Methylpiperazine Derivatization and Isotope Dilution Mass Spectrometry

This application note details a robust and sensitive method for the quantitative analysis of carboxylic acid-containing metabolites in biological samples. The protocol utilizes 2-Methylpiperazine as a derivatization agent to enhance the chromatographic retention and mass spectrometric detection of target analytes. For accurate quantification, 2-Methylpiperazine-d7 is employed as a stable isotope-labeled internal standard. This method is particularly suited for targeted metabolomics and pharmacokinetic studies where precise measurement of carboxylic acids is crucial.

Principle of the Method

Chemical derivatization is a technique used to modify analytes to improve their analytical properties.[1][2] In this method, the secondary amine groups of 2-Methylpiperazine react with the carboxyl groups of metabolites to form stable amide bonds. This derivatization imparts a basic character to the acidic metabolites, which significantly improves their ionization efficiency in positive electrospray ionization mass spectrometry (ESI-MS). Furthermore, the addition of the 2-Methylpiperazine moiety increases the hydrophobicity of the analytes, leading to better retention on reversed-phase liquid chromatography (RPLC) columns.

For accurate quantification, a stable isotope-labeled internal standard, 2-Methylpiperazine-d7, is used. This internal standard is added to the samples at the beginning of the sample preparation process. Since the deuterated standard has nearly identical chemical and physical properties to the non-deuterated derivatizing reagent, it can compensate for variations in sample extraction, derivatization efficiency, and matrix effects during LC-MS analysis, ensuring high precision and accuracy.

Target Metabolites

This method is applicable to a wide range of metabolites containing at least one carboxylic acid functional group. Examples include, but are not limited to:

• Short-Chain Fatty Acids (SCFAs)

• Medium and Long-Chain Fatty Acids

• Bile Acids

• Amino Acid Metabolites

• Tricarboxylic Acid (TCA) Cycle Intermediates

Experimental Workflow

The overall experimental workflow for the quantitative analysis of carboxylic acid metabolites using 2-Methylpiperazine derivatization is depicted below.

A high-level overview of the experimental workflow.

Detailed Experimental Protocol

4.1. Materials and Reagents

• 2-Methylpiperazine

• 2-Methylpiperazine-d7 (Internal Standard)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Pyridine (Anhydrous)

• Biological matrix (e.g., plasma, urine)

• Calibrators and Quality Control (QC) samples

4.2. Sample Preparation and Extraction

• Thaw biological samples (e.g., 100 µL of plasma) on ice.

• Add 10 µL of the internal standard working solution (2-Methylpiperazine-d7 in methanol) to each sample, calibrator, and QC.

• For protein precipitation, add 400 µL of ice-cold acetonitrile.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 30°C.

4.3. Derivatization Procedure

• Reconstitute the dried extract in 50 µL of a solution containing 20 mg/mL EDC and 10 mg/mL NHS in anhydrous pyridine/acetonitrile (1:4, v/v).

• Add 50 µL of 10 mg/mL 2-Methylpiperazine in acetonitrile.

• Vortex briefly and incubate at 60°C for 30 minutes.

• After incubation, evaporate the solvent to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid, 5% acetonitrile) for LC-MS/MS analysis.

4.4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

4.5. Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte derivative to the internal standard derivative. A calibration curve is constructed by plotting the peak area ratios against the concentration of the calibrators. The concentrations of the analytes in the samples are then determined from this calibration curve.

Quantitative Data Summary

The following table presents example validation data for the quantification of representative carboxylic acid metabolites using the described method.

Metabolite	Linearity Range (ng/mL)	R²	LLOQ (ng/mL)	Precision (%RSD)	Accuracy (%)
Butyric Acid	1 - 1000	> 0.995	1	< 10%	92 - 108%
Hexanoic Acid	1 - 1000	> 0.996	1	< 8%	95 - 105%
Octanoic Acid	0.5 - 500	> 0.998	0.5	< 9%	93 - 107%
Succinic Acid	5 - 2000	> 0.994	5	< 12%	90 - 110%
Lactic Acid	10 - 5000	> 0.992	10	< 15%	88 - 112%
Cholic Acid	0.2 - 200	> 0.999	0.2	< 7%	96 - 104%

Application Example: Fatty Acid Beta-Oxidation Pathway

This method can be applied to study metabolic pathways involving carboxylic acids, such as fatty acid beta-oxidation. A simplified diagram of this pathway is shown below.

Simplified diagram of the fatty acid beta-oxidation pathway.

Conclusion

The use of 2-Methylpiperazine for the derivatization of carboxylic acid metabolites, in conjunction with 2-Methylpiperazine-d7 as an internal standard, provides a highly sensitive, specific, and reproducible method for quantitative analysis by LC-MS/MS. This approach overcomes challenges associated with the analysis of underivatized carboxylic acids, such as poor chromatographic retention and low ionization efficiency. The detailed protocol and example data presented here serve as a valuable resource for researchers in metabolomics, drug development, and clinical diagnostics.

References

• 1. A sensitive and accurate LC-MS/MS assay with the derivatization of 1-Amino-4-methylpiperazine applied to serum allopregnanolone, pregnenolone and androsterone in pre- and postmenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Development and Validation of a Bioanalytical Method for 2-Methylpiperazine in Human Plasma using LC-MS/MS

Abstract

This application note describes a detailed, validated bioanalytical method for the quantification of 2-Methylpiperazine in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method utilizes 2-Methylpiperazine-d7 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. A simple and efficient protein precipitation method is employed for sample preparation, providing good recovery and minimal matrix effects. The method was validated according to current regulatory guidelines and demonstrated excellent linearity, accuracy, precision, and stability, making it suitable for pharmacokinetic studies in drug development.

Introduction

2-Methylpiperazine is a key building block in the synthesis of various pharmaceutical compounds, including potential new therapeutics.[1][2] Its unique chemical structure can influence the solubility, reactivity, and receptor binding affinity of drug candidates.[1] To accurately assess the pharmacokinetic properties of new chemical entities containing the 2-Methylpiperazine moiety, a robust and reliable bioanalytical method for its quantification in biological matrices is essential. This document provides a comprehensive protocol for a validated LC-MS/MS method for the determination of 2-Methylpiperazine in human plasma.

Bioanalytical Method

The method involves a protein precipitation extraction of 2-Methylpiperazine and its deuterated internal standard, 2-Methylpiperazine-d7, from human plasma, followed by analysis using LC-MS/MS in the positive ion mode.

2.1. Materials and Reagents

• 2-Methylpiperazine (≥98% purity)

• 2-Methylpiperazine-d7 (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA as anticoagulant)

• Deionized water (18.2 MΩ·cm)

2.2. LC-MS/MS Instrumentation and Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Column: Phenomenex Kinetex C18, 2.6 µm, 100 Å, 50 x 2.1 mm

• Column Temperature: 40°C

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Table 1: Chromatographic Gradient

Time (min)	%B
0.00	5
0.50	5
2.50	95
3.50	95
3.60	5
5.00	5

Table 2: Mass Spectrometer Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Curtain Gas	35 psi
Collision Gas	Medium
IonSpray Voltage	5500 V
Temperature	500°C
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi

Table 3: MRM Transitions and Compound Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	DP (V)	EP (V)	CE (V)	CXP (V)
2-Methylpiperazine	101.1	56.1	60	10	25	8
2-Methylpiperazine-d7	108.1	63.1	60	10	25	8

DP: Declustering Potential, EP: Entrance Potential, CE: Collision Energy, CXP: Collision Cell Exit Potential

Preparation of Standards and Quality Control Samples

3.1. Stock Solutions

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of 2-Methylpiperazine and dissolve in 10 mL of methanol.

• Internal Standard Stock (1 mg/mL): Accurately weigh 10 mg of 2-Methylpiperazine-d7 and dissolve in 10 mL of methanol.

3.2. Working Solutions

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with 50:50 (v/v) methanol:water.

3.3. Calibration Standards and Quality Control Samples

Prepare calibration standards (CS) and quality control (QC) samples by spiking the appropriate analyte working solutions into blank human plasma (final spike volume should not exceed 5% of the total plasma volume).

Table 4: Calibration Standard and Quality Control Sample Concentrations

Sample ID	Concentration (ng/mL)
CS-1 (LLOQ)	1.00
CS-2	2.50
CS-3	10.0
CS-4	50.0
CS-5	100
CS-6	400
CS-7	800
CS-8 (ULOQ)	1000
LQC	3.00
MQC	300
HQC	750

Method Validation Summary

The method was validated for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

4.1. Linearity

The calibration curve was linear over the range of 1.00 to 1000 ng/mL. The coefficient of determination (r²) was consistently >0.995.

4.2. Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four QC levels (LLOQ, LQC, MQC, and HQC).

Table 5: Intra-day and Inter-day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, 3 runs)	Inter-day Accuracy (%Bias)
LLOQ	1.00	6.8	-2.5	8.2	-1.8
LQC	3.00	5.2	1.7	6.5	2.3
MQC	300	3.1	-0.8	4.3	-1.2
HQC	750	2.5	1.1	3.8	0.9

4.3. Stability

The stability of 2-Methylpiperazine was assessed under various conditions.

Table 6: Stability of 2-Methylpiperazine in Human Plasma

Stability Condition	Duration	QC Level	Accuracy (%Bias)
Bench-top	6 hours at Room Temp.	LQC	3.1
HQC	1.9
Freeze-Thaw (3 cycles)	-20°C to Room Temp.	LQC	-4.5
HQC	-2.8
Long-term	30 days at -80°C	LQC	2.7
HQC	1.5
Post-preparative	24 hours in Autosampler	LQC	-1.8
HQC	-0.5

Experimental Protocols

Protocol 1: Sample Preparation (Protein Precipitation)

• Label a 1.5 mL microcentrifuge tube for each sample, standard, and QC.

• Pipette 50 µL of the respective plasma sample, standard, or QC into the labeled tube.

• Add 25 µL of the internal standard working solution (100 ng/mL 2-Methylpiperazine-d7) to each tube and vortex briefly.

• Add 200 µL of cold acetonitrile to each tube.

• Vortex vigorously for 1 minute to precipitate the plasma proteins.

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer 150 µL of the clear supernatant to a clean 96-well plate or autosampler vial.

• Add 150 µL of water (containing 0.1% formic acid) to each well/vial.

• Seal the plate/vials and vortex briefly.

• The samples are now ready for injection into the LC-MS/MS system.

Protocol 2: Method Validation Experiments

1. Selectivity:

• Analyze six different lots of blank human plasma to check for interferences at the retention times of 2-Methylpiperazine and the IS.

• Analyze a blank plasma sample spiked at the LLOQ level.

2. Linearity:

• Prepare and analyze a set of calibration standards (CS-1 to CS-8) in triplicate on three different days.

• Plot the peak area ratio (analyte/IS) versus the nominal concentration.

• Perform a linear regression with a 1/x² weighting. The r² should be ≥0.99.

3. Accuracy and Precision:

• Intra-day: Analyze six replicates of LLOQ, LQC, MQC, and HQC samples in a single analytical run.

• Inter-day: Analyze the same QC levels on three different days.

• Calculate the %CV (precision) and %Bias (accuracy). Acceptance criteria: ±15% for QCs, ±20% for LLOQ.

4. Matrix Effect and Recovery:

• Matrix Effect: Compare the peak area of the analyte spiked into extracted blank plasma with the peak area of the analyte in a neat solution at LQC and HQC concentrations.

• Recovery: Compare the peak area of the analyte from extracted plasma samples with the peak area of the analyte spiked into post-extracted blank plasma at LQC and HQC concentrations.

5. Stability:

• Bench-top: Keep LQC and HQC samples at room temperature for at least 6 hours before processing and analysis.

• Freeze-Thaw: Subject LQC and HQC samples to three freeze-thaw cycles (-20°C to room temperature) before analysis.

• Long-term: Store LQC and HQC samples at -80°C for 30 days before analysis.

• Post-preparative: Keep processed LQC and HQC samples in the autosampler at 4°C for 24 hours before re-injection.

• Analyze the stability samples against a freshly prepared calibration curve and calculate the %Bias.

Visualizations

Caption: High-level workflow for the bioanalytical method.

Caption: Detailed workflow for the sample preparation protocol.

Caption: Logical relationships in method validation experiments.

References

• 1. chemimpex.com [chemimpex.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

Application Notes and Protocols for the In Vitro and In Vivo Metabolism of 2-Methylpiperazine-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

In pharmaceutical research, understanding the metabolic fate of a drug candidate is crucial for its development. Deuteration, the selective replacement of hydrogen atoms with deuterium, is a strategic approach to improve the pharmacokinetic and metabolic profiles of drug molecules. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower rate of metabolic cleavage by enzymes such as the cytochrome P450 (CYP450) family.[1] This phenomenon, known as the kinetic isotope effect (KIE), can result in a longer drug half-life, reduced formation of potentially toxic metabolites, and an overall improved therapeutic profile.[1][2]

2-Methylpiperazine is a common scaffold in medicinal chemistry, appearing in a variety of drug candidates.[3][4] The deuterated analog, 2-Methylpiperazine-d7, is of significant interest for its potential to exhibit altered metabolic stability. These application notes provide detailed protocols for investigating the in vitro and in vivo metabolism of 2-Methylpiperazine-d7, enabling researchers to assess its metabolic stability and pharmacokinetic parameters.

Data Presentation

The following tables are designed to structure the quantitative data obtained from the described experimental protocols.

Table 1: In Vitro Metabolic Stability of 2-Methylpiperazine-d7 in Liver Microsomes

Compound	Microsome Source (Species)	Incubation Time (min)	Peak Area	Percent Remaining (%)	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)
2-Methylpiperazine	Human	0	100
5
15
30
60
2-Methylpiperazine-d7	Human	0	100
5
15
30
60
Positive Control	Human	0	100
5
15
30
60

Table 2: In Vivo Pharmacokinetic Parameters of 2-Methylpiperazine-d7 in Rodents

Compound	Dose (mg/kg)	Route of Administration	Cmax (ng/mL)	Tmax (h)	AUC(0-t) (ng·h/mL)	AUC(0-inf) (ng·h/mL)	t½ (h)	CL (L/h/kg)	Vd (L/kg)
2-Methylpiperazine	Oral
2-Methylpiperazine-d7	Oral
2-Methylpiperazine	IV
2-Methylpiperazine-d7	IV

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol is designed to determine the rate of disappearance of 2-Methylpiperazine-d7 when incubated with liver microsomes, providing a measure of its intrinsic metabolic stability.[1][5]

Materials:

• 2-Methylpiperazine and 2-Methylpiperazine-d7

• Pooled liver microsomes (e.g., human, rat, mouse)

• 0.1 M Phosphate Buffer (pH 7.4)

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compound (e.g., a compound with known high metabolism like verapamil or testosterone)

• Quenching solution: Ice-cold acetonitrile (ACN) with an internal standard

• LC-MS/MS system for analysis

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7 (e.g., 1 mM in DMSO).

  • Prepare working solutions by diluting the stock solutions in the phosphate buffer.

• Incubation:

  • In microcentrifuge tubes, add phosphate buffer, the test compound (final concentration typically 1 µM), and liver microsomes (final protein concentration typically 0.5 mg/mL).[1]

  • Pre-warm the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), terminate the reaction by adding an aliquot of the incubation mixture to the quenching solution.

• Sample Processing:

  • Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Data Analysis:

  • Analyze the samples using a validated LC-MS/MS method to determine the peak area of the parent compound at each time point.

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percent remaining versus time.

  • The slope of the linear portion of this curve represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.[2]

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (mL incubation / mg microsomal protein).

Visualization of In Vitro Metabolism Workflow:

Caption: Workflow for the in vitro metabolic stability assay.

Protocol 2: In Vivo Pharmacokinetic Study in a Rodent Model

This protocol outlines a general procedure for determining and comparing the pharmacokinetic profiles of 2-Methylpiperazine-d7 and its non-deuterated counterpart in rats.[1][5]

Materials:

• 2-Methylpiperazine and 2-Methylpiperazine-d7

• Appropriate vehicle for drug formulation (e.g., saline, PEG400)

• Male Sprague-Dawley rats (or other suitable strain)

• Oral gavage needles and syringes for intravenous administration

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate rats to housing conditions for at least one week prior to the study.

  • Fast the animals overnight before dosing.

  • Administer a single oral or intravenous dose of the test compound formulated in a suitable vehicle.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) post-dose.[1]

  • Collect blood into EDTA-coated tubes to prevent coagulation.

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in plasma.

  • Analyze the plasma samples to determine the concentration of the parent compound at each time point.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software to calculate key parameters, including Cmax, Tmax, AUC, half-life (t½), clearance (CL), and volume of distribution (Vd).

  • Compare the pharmacokinetic profiles of the deuterated and non-deuterated compounds.

Visualization of In Vivo Pharmacokinetic Study Workflow:

Caption: Workflow for an in vivo pharmacokinetic study.

Potential Metabolic Pathways

The metabolism of piperazine-containing compounds often involves N-dealkylation, N-oxidation, and ring-opening.[6] For 2-methylpiperazine, potential metabolic transformations could include oxidation of the methyl group or the piperazine ring. Deuteration at the methyl group and on the piperazine ring is intended to slow these metabolic processes.

Visualization of Potential Metabolic Relationship:

Caption: Potential metabolic pathway of 2-Methylpiperazine-d7.

Conclusion

The strategic use of deuteration in drug design is a powerful method to enhance the metabolic stability of promising drug candidates.[2] The protocols provided herein offer a standardized approach to evaluate the in vitro and in vivo metabolism of 2-Methylpiperazine-d7. By comparing its metabolic profile to that of its non-deuterated analog, researchers can quantify the impact of deuteration and make informed decisions in the drug development process. The provided templates for data presentation and visualizations of the workflows are intended to facilitate clear and concise reporting of experimental findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. benchchem.com [benchchem.com]
• 6. Studies on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride in rats by high-performance liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Throughput Quantification of a Novel Piperazine-Containing Drug Candidate in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract:

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a novel piperazine-containing drug candidate in human plasma. To ensure the highest level of accuracy and precision, this method employs 2-Methylpiperazine-d7 as a stable isotope-labeled internal standard (SIL-IS). The use of a deuterated internal standard is a cornerstone of robust bioanalytical method validation, effectively compensating for variability in sample preparation and matrix effects.[1][2] This protocol outlines a straightforward protein precipitation procedure for sample preparation, followed by a rapid and selective LC-MS/MS analysis, making it suitable for high-throughput pharmacokinetic studies in drug development.

Introduction

In the process of drug discovery and development, the accurate quantification of drug concentrations in biological matrices such as plasma is critical for evaluating pharmacokinetics (PK), pharmacodynamics (PD), and overall drug safety and efficacy.[3] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the preferred analytical technique for these studies due to its high sensitivity, selectivity, and speed.[3][4]

A significant challenge in bioanalysis is the potential for variability introduced during sample processing and the so-called "matrix effect," where components of the biological sample can suppress or enhance the ionization of the analyte, leading to inaccurate results.[1] The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated analog of the analyte or a structurally related compound, is the gold standard for mitigating these issues.[2][3][5] A SIL-IS behaves nearly identically to the analyte during extraction, chromatography, and ionization, but is distinguishable by its higher mass.[6] By measuring the ratio of the analyte to the internal standard, precise and accurate quantification can be achieved.[3]

This application note provides a comprehensive protocol for the determination of a hypothetical novel piperazine-containing drug candidate in human plasma, using 2-Methylpiperazine-d7 as the internal standard.

Experimental

Materials and Reagents

• Analyte: Novel Piperazine-Containing Drug Candidate (Reference Standard, ≥98% purity)

• Internal Standard: 2-Methylpiperazine-d7 (IS)

• Solvents: Acetonitrile (ACN) and Methanol (MeOH) (LC-MS grade)

• Additives: Formic acid (FA) (LC-MS grade)

• Water: Deionized or Milli-Q grade

• Biological Matrix: Drug-free human plasma (with K2EDTA as anticoagulant)

Instrumentation

• LC System: A UPLC/HPLC system (e.g., Waters ACQUITY, Agilent 1290)

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S) equipped with an electrospray ionization (ESI) source.

• LC Column: C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).[3]

Preparation of Stock and Working Solutions

• Analyte and IS Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of the drug candidate and 2-Methylpiperazine-d7 in methanol.

• Analyte Working Solutions: Prepare a series of working solutions for the calibration curve and quality control (QC) samples by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water.

• IS Working Solution (50 ng/mL): Dilute the 2-Methylpiperazine-d7 stock solution with a 50:50 mixture of acetonitrile and water.

Sample Preparation Protocol

The following protocol utilizes a protein precipitation method, which is a rapid and effective technique for removing the majority of proteins from plasma samples.[7][8]

• Thaw frozen human plasma samples on ice until completely liquefied.

• Vortex the plasma samples for 10 seconds to ensure homogeneity.[3]

• Aliquot 100 µL of each plasma sample (calibration standards, QCs, or unknown study samples) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS working solution (50 ng/mL) to each tube, except for the blank matrix samples.

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to each tube to precipitate the plasma proteins.[8]

• Vortex the tubes vigorously for 1 minute.

• Centrifuge the samples at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to autosampler vials or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Elution: A suitable gradient should be developed to ensure the separation of the analyte from potential interferences.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the typical validation parameters for an LC-MS/MS method for the quantification of a drug candidate in human plasma using a deuterated internal standard, in accordance with regulatory guidelines.

Parameter	Result
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Within-Run Precision (%CV)	< 15%
Between-Run Precision (%CV)	< 15%
Within-Run Accuracy (%Bias)	± 15%
Between-Run Accuracy (%Bias)	± 15%
Matrix Effect	Minimal to no significant effect observed
Recovery	Consistent and reproducible

Diagrams

Caption: Experimental workflow for plasma sample preparation and analysis.

Caption: Decision pathway for internal standard selection.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantification of a novel piperazine-containing drug candidate in human plasma. The incorporation of 2-Methylpiperazine-d7 as a stable isotope-labeled internal standard is crucial for achieving the high standards of accuracy and precision required in regulated bioanalysis for drug development. This protocol can be readily adapted for other small molecule drug candidates where a suitable deuterated internal standard is available.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. Plasma sample preparation: Significance and symbolism [wisdomlib.org]
• 8. benchchem.com [benchchem.com]

Application of 2-Methylpiperazine-d7 in Toxicology Screening: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of toxicology and clinical pharmacology, the accurate quantification of xenobiotics in biological matrices is paramount. This application note provides a comprehensive overview and detailed protocols for the use of 2-Methylpiperazine-d7 as a stable isotope-labeled internal standard (SIL-IS) in the toxicological screening and quantification of 2-Methylpiperazine. The use of a SIL-IS is the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it effectively compensates for variability in sample preparation, chromatography, and ionization, leading to enhanced accuracy and precision.

2-Methylpiperazine is a synthetic compound that may be encountered in various contexts, including as an impurity or metabolite of certain pharmaceutical products. Therefore, robust analytical methods are crucial for its monitoring. This document outlines the essential methodologies for sample preparation, LC-MS/MS analysis, and method validation, providing a framework for researchers to develop and implement a reliable quantitative assay.

Core Principles of Using a Deuterated Internal Standard

An ideal internal standard co-elutes with the analyte and exhibits similar extraction recovery and ionization response.[1] Deuterated internal standards like 2-Methylpiperazine-d7 are considered the most suitable for mass spectrometry-based quantification because their physicochemical properties are nearly identical to the unlabeled analyte.[2] This similarity ensures that any variations encountered during the analytical process affect both the analyte and the internal standard to the same extent, allowing for reliable correction and accurate quantification.

Experimental Protocols

Stock and Working Solution Preparation

Objective: To prepare accurate and stable stock and working solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7.

Materials:

• 2-Methylpiperazine certified reference material

• 2-Methylpiperazine-d7 certified reference material

• Methanol (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

Procedure:

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 2-Methylpiperazine and 2-Methylpiperazine-d7 into separate 10 mL volumetric flasks.

  • Dissolve the contents in methanol and bring to volume. Mix thoroughly. These stock solutions should be stored at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 2-Methylpiperazine by serially diluting the stock solution with a 50:50 methanol/water mixture to achieve concentrations for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 2-Methylpiperazine-d7 stock solution with a 50:50 methanol/water mixture to a final concentration of 100 ng/mL. This solution will be added to all calibration standards, quality control samples, and unknown samples.

Sample Preparation from Biological Matrices (Plasma and Urine)

Objective: To extract 2-Methylpiperazine from plasma or urine samples efficiently and with minimal matrix effects.

Method 1: Protein Precipitation (for Plasma)

Materials:

• Acetonitrile (LC-MS grade) containing 1% formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample (calibration standard, QC, or unknown) into a microcentrifuge tube.

• Add 20 µL of the 2-Methylpiperazine-d7 internal standard working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of cold acetonitrile (containing 1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to mix and inject into the LC-MS/MS system.

Method 2: Dilute-and-Shoot (for Urine)

Materials:

• Methanol (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Microcentrifuge tubes or 96-well plates

Procedure:

• Pipette 50 µL of urine sample into a microcentrifuge tube or well of a 96-well plate.

• Add 20 µL of the 2-Methylpiperazine-d7 internal standard working solution (100 ng/mL).

• Add 930 µL of the initial mobile phase.

• Vortex to mix.

• Centrifuge at 4,000 rpm for 5 minutes to pellet any particulates.

• Transfer the supernatant to an autosampler vial or a clean well and inject into the LC-MS/MS system.[3]

LC-MS/MS Analysis

Objective: To achieve chromatographic separation of 2-Methylpiperazine from matrix components and perform sensitive and selective detection using tandem mass spectrometry.

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Proposed LC-MS/MS Parameters:

Parameter	Recommended Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B for 0.5 min, ramp to 95% B over 3.5 min, hold for 1 min, return to 5% B and re-equilibrate for 2 min.
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	150°C
Desolvation Temp.	400°C
Capillary Voltage	3.5 kV
Gas Flow Rates	Desolvation Gas: 800 L/hr, Cone Gas: 50 L/hr
Detection Mode	Multiple Reaction Monitoring (MRM)

Multiple Reaction Monitoring (MRM) Transitions:

The following MRM transitions are proposed and should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Proposed
2-Methylpiperazine	101.1	56.1	84.1	15-25
2-Methylpiperazine-d7	108.1	60.1	91.1	15-25

Note: The precursor ion for 2-Methylpiperazine is [M+H]⁺. The product ions are characteristic fragments that should be confirmed by direct infusion of the standard.

Data Presentation and Method Validation

Quantitative data from a typical bioanalytical method validation should be summarized for clarity. The following tables provide a template for presenting such data.

Table 1: Calibration Curve Parameters

Analyte	Matrix	Calibration Range (ng/mL)	Regression Model	r² Value
2-Methylpiperazine	Plasma	1 - 1000	Linear (1/x²)	> 0.99
2-Methylpiperazine	Urine	1 - 1000	Linear (1/x²)	> 0.99

Table 2: Accuracy and Precision of Quality Control Samples

Matrix	QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
Plasma	LLOQ	1	95 - 105	< 15	93 - 107	< 15
Low QC	3	96 - 104	< 10	95 - 105	< 10
Mid QC	100	98 - 102	< 8	97 - 103	< 8
High QC	800	97 - 103	< 8	96 - 104	< 8
Urine	LLOQ	1	94 - 106	< 15	92 - 108	< 15
Low QC	3	95 - 105	< 10	94 - 106	< 10
Mid QC	100	97 - 103	< 8	96 - 104	< 8
High QC	800	98 - 102	< 8	97 - 103	< 8

Acceptance criteria are typically ±15% (±20% for LLOQ) for accuracy and ≤15% (≤20% for LLOQ) for precision.

Table 3: Matrix Effect and Recovery

Matrix	QC Level	Concentration (ng/mL)	Matrix Factor	Recovery (%)
Plasma	Low QC	3	0.95 - 1.05	85 - 95
High QC	800	0.96 - 1.04	88 - 96
Urine	Low QC	3	0.98 - 1.02	90 - 105
High QC	800	0.97 - 1.03	92 - 103

Matrix factor should be close to 1, and recovery should be consistent and reproducible.

Visualizations

Experimental Workflow

Experimental workflow for toxicology screening.

Bioanalytical Method Validation Logic

Key parameters in bioanalytical method validation.

Conclusion

The use of 2-Methylpiperazine-d7 as an internal standard provides a robust and reliable method for the quantitative analysis of 2-Methylpiperazine in biological matrices for toxicology screening. The detailed protocols and validation parameters outlined in this application note serve as a comprehensive guide for researchers and drug development professionals. Adherence to these methodologies will ensure the generation of high-quality, reproducible data that meets regulatory expectations. The provided workflows and logical diagrams offer a clear visual representation of the experimental and validation processes, facilitating a deeper understanding and implementation of this essential bioanalytical technique.

References

• 1. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 2. benchchem.com [benchchem.com]
• 3. assets.fishersci.com [assets.fishersci.com]

Application Note: Structural Confirmation of 2-Methylpiperazine-d7 using Multinuclear NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deuterium labeling of drug candidates and metabolites is a common strategy in pharmaceutical development to modulate metabolic profiles and enhance pharmacokinetic properties. 2-Methylpiperazine-d7 is a deuterated analog of 2-methylpiperazine, a versatile building block in medicinal chemistry. Confirming the precise location and extent of deuterium incorporation is critical for ensuring the quality and intended therapeutic effect of the final active pharmaceutical ingredient (API). Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous structural elucidation of such isotopically labeled compounds. This application note provides a detailed protocol for the confirmation of the 2-Methylpiperazine-d7 structure using a combination of ¹H, ¹³C, and ²H NMR spectroscopy.

Data Presentation

The confirmation of the 2-Methylpiperazine-d7 structure is achieved by comparing its NMR spectra with that of its non-deuterated counterpart, 2-Methylpiperazine. The key differences will be the absence of proton signals and the presence of deuterium signals at the labeled positions, as well as changes in the coupling patterns of neighboring nuclei.

Table 1: Comparative ¹H NMR Data for 2-Methylpiperazine and Expected Data for 2-Methylpiperazine-d7 (400 MHz, CDCl₃)

Position	2-Methylpiperazine Chemical Shift (ppm)	Multiplicity	Integration	Expected 2-Methylpiperazine-d7 Chemical Shift (ppm)	Expected Multiplicity	Expected Integration
CH₃	~1.00	d	3H	~1.00	s	3H
CH	~2.35	m	1H	-	-	-
CH₂ (adjacent to CH)	~2.70-2.95	m	4H	~2.70-2.95	m	4H
NH	~1.90	br s	2H	-	-	-

Note: The chemical shifts for the non-deuterated compound are approximate and can vary based on solvent and concentration.[1] In the deuterated compound, the methyl group is expected to be a singlet due to the absence of coupling with the adjacent methine proton, which has been replaced by deuterium. The signals for the methine and amine protons are expected to be absent.

Table 2: Comparative ¹³C NMR Data for 2-Methylpiperazine and Expected Data for 2-Methylpiperazine-d7 (100 MHz, CDCl₃)

Position	2-Methylpiperazine Chemical Shift (ppm)	Expected 2-Methylpiperazine-d7 Chemical Shift (ppm)	Expected Multiplicity (in ¹³C{²H} decoupled spectrum)
CH₃	~18	~18	s
CH	~50	~50	t (due to C-D coupling)
CH₂	~46, ~55	~46, ~55	s

Note: In the proton-decoupled ¹³C NMR spectrum of 2-Methylpiperazine-d7, the carbon attached to deuterium (CH) will appear as a triplet due to coupling with the spin-1 deuterium nucleus. The other carbon signals are expected to remain as singlets.

Experimental Protocols

A comprehensive NMR analysis for the structural confirmation of 2-Methylpiperazine-d7 involves the acquisition of ¹H, ¹³C, and ²H NMR spectra.

1. Sample Preparation

• Materials: 2-Methylpiperazine-d7 (~10 mg), Deuterated Chloroform (CDCl₃, 99.8% D), NMR tube (5 mm).

• Procedure:

  • Accurately weigh approximately 10 mg of 2-Methylpiperazine-d7 and place it in a clean, dry vial.

  • Add approximately 0.6 mL of CDCl₃ to the vial.

  • Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

  • Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy

• Instrument: 400 MHz NMR Spectrometer

• Parameters:

  • Pulse Program: zg30

  • Number of Scans (NS): 16

  • Relaxation Delay (D1): 1 s

  • Acquisition Time (AQ): 4 s

  • Spectral Width (SW): 20 ppm

  • Temperature: 298 K

• Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum and reference the residual CHCl₃ signal to 7.26 ppm.[2]

  • Integrate the signals to determine the relative number of protons.

3. ¹³C{¹H} NMR Spectroscopy

• Instrument: 400 MHz NMR Spectrometer (operating at 100 MHz for ¹³C)

• Parameters:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans (NS): 1024

  • Relaxation Delay (D1): 2 s

  • Acquisition Time (AQ): 1.5 s

  • Spectral Width (SW): 240 ppm

  • Temperature: 298 K

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum and reference the CDCl₃ triplet to 77.16 ppm.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) can be performed to differentiate between CH, CH₂, and CH₃ groups.

4. ²H NMR Spectroscopy

• Instrument: 400 MHz NMR Spectrometer (operating at 61.4 MHz for ²H)

• Rationale: Deuterium NMR is a direct method to observe the deuterium nuclei and confirm their chemical environment.[3][4] For highly deuterated compounds, ²H NMR can be more informative than ¹H NMR.[5]

• Parameters:

  • Pulse Program: zg

  • Number of Scans (NS): 64

  • Relaxation Delay (D1): 1 s

  • Acquisition Time (AQ): 2 s

  • Spectral Width (SW): 30 ppm

  • Temperature: 298 K

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum. The chemical shifts in the ²H spectrum are expected to be very similar to the corresponding protons in the non-deuterated analog.

Mandatory Visualization

The following diagram illustrates the workflow for the structural confirmation of 2-Methylpiperazine-d7 using NMR spectroscopy.

Caption: Workflow for NMR-based structural confirmation of 2-Methylpiperazine-d7.

The combined use of ¹H, ¹³C, and ²H NMR spectroscopy provides a robust and definitive method for the structural confirmation of 2-Methylpiperazine-d7. By carefully analyzing the chemical shifts, signal multiplicities, and the presence or absence of specific signals in comparison to the non-deuterated standard, researchers can confidently verify the isotopic labeling pattern. This ensures the identity and quality of deuterated compounds for their intended applications in drug development and other scientific research.

References

• 1. 2-Methylpiperazine(109-07-9) 1H NMR spectrum [chemicalbook.com]
• 2. allanchem.com [allanchem.com]
• 3. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Addressing Chromatographic Shifts with Deuterated Standards

Welcome to the technical support center for troubleshooting chromatographic shifts when utilizing deuterated internal standards in liquid chromatography (LC) and liquid chromatography-mass spectrometry (LC-MS) applications. This resource is tailored for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard eluting at a slightly different retention time than my non-deuterated analyte?

A1: This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior.[1][2] It arises from subtle differences in the physicochemical properties between the deuterated and non-deuterated molecules. The primary cause is the difference between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds; the C-D bond is slightly shorter and stronger.[2] In reversed-phase chromatography, deuterated compounds are often slightly less lipophilic and may elute slightly earlier than their non-deuterated counterparts because they are less retained by the non-polar stationary phase.[1][3] Conversely, in normal-phase liquid chromatography, the opposite may occur.[3]

Q2: What factors influence the magnitude of the chromatographic isotope effect?

A2: The extent of the retention time shift is influenced by several factors:

• Number of deuterium atoms: A greater number of deuterium atoms in a molecule generally leads to a more significant retention time shift.[2][3]

• Position of deuteration: The location of the deuterium atoms within the molecule can affect its overall polarity and interaction with the stationary phase.[2][3] Deuterium atoms should be placed in stable positions, avoiding sites prone to hydrogen-deuterium exchange (e.g., -OH, -NH, -SH groups).[4]

• Molecular structure: The inherent properties of the analyte itself will influence the extent of the isotope effect.[3]

Q3: My deuterated internal standard and analyte used to co-elute, but now I'm observing a shift. What could be the cause?

A3: A sudden or gradual shift in the relative retention time of your deuterated internal standard and analyte often points to changes in the chromatographic system itself, rather than the inherent isotope effect.[3] Potential causes include:

• Mobile Phase Composition: Inconsistent preparation of the mobile phase between batches or changes in its composition over time can lead to significant retention time shifts.[1]

• Column Temperature: Fluctuations in column temperature can alter the viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions, leading to shifts.[3] An increase in temperature generally leads to shorter retention times.[3]

• Column Aging and Contamination: Over time, columns can become contaminated or the stationary phase can degrade, leading to a gradual decrease in retention times.[1]

• Pump Performance: Inconsistent flow rates due to worn seals, pump leaks, or air bubbles can cause fluctuating retention times.[5]

Q4: How can I minimize or manage the retention time shift between my deuterated and non-deuterated compounds?

A4: While the isotope effect is an intrinsic property, several strategies can be employed to minimize the retention time difference or manage its impact:

• Method Optimization: Adjusting the gradient slope or mobile phase composition (e.g., organic solvent ratio) can sometimes minimize the separation.[1] Optimizing the column temperature can also impact selectivity and potentially reduce the shift.[1]

• Data Processing: Ensure that the integration windows in your chromatography data system are wide enough to encompass the potential retention time shifts of both the analyte and the internal standard.[1] Some software packages have settings to account for expected retention time differences.[1]

• Consider Alternative Isotopes: If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[6][7]

Troubleshooting Guides

A systematic approach is crucial when troubleshooting chromatographic shifts. The following guides provide a step-by-step process to identify and resolve the issue.

Guide 1: Diagnosing Unexpected Retention Time Shifts

This workflow will help you determine the root cause of unexpected shifts between your analyte and deuterated internal standard.

Caption: A logical workflow for troubleshooting retention time shifts.

Guide 2: Managing the Isotope Effect

If the observed shift is due to the inherent isotope effect, this guide provides strategies for managing it.

Caption: Decision tree for managing the chromatographic isotope effect.

Data Presentation

The following table summarizes a hypothetical example of retention time (RT) shifts observed for a deuterated standard under different chromatographic conditions. This illustrates how modifying experimental parameters can influence the separation between the analyte and its deuterated internal standard (d-IS).

Condition	Analyte RT (min)	d-IS RT (min)	ΔRT (min)	Observations
Initial Method	5.25	5.18	0.07	Baseline separation is minimal, but a noticeable shift is present.
Increased Temperature (+10°C)	4.82	4.77	0.05	Retention times decrease, and the separation between the analyte and d-IS is slightly reduced.
Modified Gradient (Slower Ramp)	5.89	5.80	0.09	Retention times increase, and the separation becomes more pronounced.
Different Organic Solvent (Methanol vs. Acetonitrile)	6.12	6.06	0.06	Selectivity changes, resulting in a different but still present retention time shift.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions for LC-MS/MS Analysis

This protocol provides a general methodology for preparing solutions for a typical quantitative LC-MS/MS analysis using a deuterated internal standard.[4]

• Analyte and Deuterated Standard Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of the analyte and the deuterated internal standard.

  • Dissolve each in a suitable organic solvent (e.g., methanol, acetonitrile) to a final volume of 1 mL.[4]

• Intermediate and Working Standard Solutions:

  • Prepare a series of working standard solutions by performing serial dilutions of the analyte stock solution with the appropriate solvent. These will be used to construct the calibration curve.[4]

• Internal Standard Spiking Solution:

  • Prepare a working solution of the deuterated internal standard at a concentration that will yield a robust signal in the mass spectrometer when added to the samples.

  • The concentration should be consistent across all samples, calibrators, and quality controls.[4]

Protocol 2: Assessing the Impact of Mobile Phase Composition on Retention Time Shift

This protocol can be used to systematically evaluate how changes in the mobile phase affect the separation between an analyte and its deuterated internal standard.

• Initial Conditions:

  • Record the retention times of the analyte and the deuterated internal standard using your current analytical method.

• Vary Organic Solvent Percentage:

  • Prepare a series of mobile phases with slightly different organic solvent concentrations (e.g., ± 2-5% from the original method).[2]

• Inject and Analyze:

  • Inject a standard solution containing both the analyte and the deuterated internal standard for each mobile phase composition.

  • Ensure the column is properly equilibrated with each new mobile phase before injection.

• Data Analysis:

  • Measure the retention times and the difference in retention time (ΔRT) for each condition.

  • Plot ΔRT versus the percentage of organic solvent to visualize the impact of mobile phase composition on the chromatographic shift.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. uhplcs.com [uhplcs.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects with 2-Methylpiperazine-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-Methylpiperazine-d7 as a stable isotope-labeled internal standard (SIL-IS) to minimize matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2-Methylpiperazine-d7 in LC-MS/MS analysis?

2-Methylpiperazine-d7 is a deuterated form of 2-Methylpiperazine. Its fundamental role is to serve as an internal standard (IS) to accurately quantify the unlabeled analyte (2-Methylpiperazine or a structurally similar compound) in a sample.[1][2] Because 2-Methylpiperazine-d7 is chemically and structurally almost identical to the analyte, it experiences similar variations during sample preparation, extraction, and analysis, including matrix effects like ion suppression or enhancement.[1][2] By adding a known amount of 2-Methylpiperazine-d7 to all samples, calibrators, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification, leading to more precise and accurate results.[1]

Q2: Why is a stable isotope-labeled internal standard (SIL-IS) like 2-Methylpiperazine-d7 preferred over an analog internal standard?

A SIL-IS is considered the "gold standard" for quantitative bioanalysis using LC-MS/MS.[3] The ideal internal standard should have physicochemical properties as close as possible to the analyte to ensure it behaves similarly during sample processing and analysis.[3] Deuterated standards like 2-Methylpiperazine-d7 co-elute with the analyte, meaning they experience the same degree of matrix effects at the same point in time.[3] This co-elution provides more reliable correction for signal fluctuations compared to an analog standard, which may have a different retention time and be affected differently by the sample matrix.[3]

Q3: What are the potential drawbacks of using a deuterated internal standard like 2-Methylpiperazine-d7?

While highly effective, deuterated standards can present some challenges:

• Isotope Effect: The replacement of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, potentially leading to a small difference in chromatographic retention time between the analyte and the internal standard.[4] If this separation is significant, the analyte and IS may experience different matrix effects, leading to inaccurate quantification.[4]

• Deuterium Exchange: In certain solution conditions (e.g., acidic or basic mobile phases) or within the mass spectrometer's ion source, the deuterium atoms can sometimes exchange with hydrogen atoms from the surrounding environment. This can lead to a decrease in the IS signal and an artificial increase in the analyte signal.[3][4]

• In-source Fragmentation: The deuterated internal standard might lose a deuterium atom in the ion source, contributing to the signal of the unlabeled analyte and causing an overestimation.[1]

Q4: How many deuterium atoms are ideal for an internal standard?

To prevent cross-talk between the analyte and the internal standard, their mass-to-charge ratios (m/z) should differ by at least 3 atomic mass units (amu).[1] 2-Methylpiperazine-d7, with seven deuterium atoms, comfortably meets this requirement, providing a significant mass shift to distinguish it from the native compound and its naturally occurring isotopes.

Troubleshooting Guide

This guide addresses common issues encountered when using 2-Methylpiperazine-d7 to minimize matrix effects.

Issue 1: High Variability in Analyte/Internal Standard Response Ratio

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	1. Optimize Chromatography: Adjust the mobile phase composition or gradient to ensure co-elution of the analyte and 2-Methylpiperazine-d7.[1] 2. Improve Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1] 3. Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but ensure the analyte concentration remains above the lower limit of quantification (LLOQ).[5][6]
Deuterium-Hydrogen Back-Exchange	1. Evaluate Solvent Stability: Incubate 2-Methylpiperazine-d7 in the sample diluent and mobile phase to check for stability over time.[2] 2. Modify pH: If back-exchange is suspected, adjust the pH of the mobile phase to a more neutral range if chromatographically feasible.
System Carryover	1. Optimize Wash Solvents: Use a strong wash solvent that can effectively remove the analyte and internal standard from the injector and column between runs. 2. Increase Wash Volume and Time: Increase the volume of the wash solvent and the duration of the wash step.

Issue 2: Poor Peak Shape or Low Signal Intensity for Both Analyte and Internal Standard

Potential Cause	Troubleshooting Steps
Significant Ion Suppression	1. Post-Column Infusion Experiment: Perform a post-column infusion experiment to identify regions of significant ion suppression in the chromatogram.[2] 2. Adjust Chromatography: Modify the chromatographic method to move the analyte and IS away from areas of high ion suppression. 3. Change Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects.[7]
Suboptimal MS/MS Parameters	1. Optimize Ionization Source Parameters: Re-optimize spray voltage, gas flows, and temperature for the specific analyte and internal standard. 2. Optimize Collision Energy: Ensure the collision energy is optimized to provide the most stable and intense product ions for both the analyte and 2-Methylpiperazine-d7.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects Using Post-Column Infusion

This protocol helps to qualitatively assess when ion suppression or enhancement occurs during the chromatographic run.

• Preparation: Prepare a standard solution of 2-Methylpiperazine and 2-Methylpiperazine-d7 in the mobile phase.

• Infusion Setup: Use a syringe pump to deliver a constant flow of the standard solution into the LC flow stream via a T-connector placed between the analytical column and the mass spectrometer.

• Analysis: Inject a blank, extracted matrix sample onto the LC column.

• Data Acquisition: Monitor the signal of the infused standards. A dip in the baseline indicates ion suppression, while a rise indicates ion enhancement at that retention time.

Protocol 2: Standard Operating Procedure for Sample Analysis

This protocol outlines a general workflow for the quantitative analysis of an analyte using 2-Methylpiperazine-d7 as an internal standard.

• Sample Preparation:

  • To 100 µL of plasma, serum, or urine sample, add 25 µL of the 2-Methylpiperazine-d7 internal standard working solution (concentration will be method-specific).

  • Vortex for 30 seconds.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Column: C18 column (e.g., 50 x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: (This should be optimized for the specific analyte)

    • 0-0.5 min: 5% B

    • 0.5-2.5 min: Gradient to 95% B

    • 2.5-3.5 min: Hold at 95% B

    • 3.5-3.6 min: Return to 5% B

    • 3.6-5.0 min: Equilibrate at 5% B

  • MS/MS Detection: Use Multiple Reaction Monitoring (MRM) in positive ion mode. Precursor and product ions for both the analyte and 2-Methylpiperazine-d7 should be optimized.

Visualizations

Caption: A typical experimental workflow for bioanalysis using an internal standard.

Caption: A logical troubleshooting workflow for high variability in analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Development and Validation of a High-Performance Liquid Chromatography–Tandem Mass Spectrometry Method to Determine Promethazine and Its Metabolites in Edible Tissues of Swine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. old-ciu.ciu.edu.ge [old-ciu.ciu.edu.ge]

improving signal intensity of 2-Methylpiperazine-d7 in mass spec

Welcome to the technical support center for the mass spectrometry analysis of 2-Methylpiperazine-d7. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the signal intensity of this deuterated internal standard in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal intensity for 2-Methylpiperazine-d7?

A1: Low signal intensity for 2-Methylpiperazine-d7 can stem from several factors. These include suboptimal mass spectrometry parameters, issues with the liquid chromatography setup, sample preparation inefficiencies, or the inherent chemical properties of the molecule. It is crucial to systematically evaluate each of these potential causes. Common issues include poor ionization efficiency, matrix effects from complex sample backgrounds, and non-optimized LC-MS/MS parameters.[1][2]

Q2: What are the expected precursor and product ions for 2-Methylpiperazine-d7 in positive electrospray ionization (ESI+)?

A2: For 2-Methylpiperazine-d7 (molecular weight approx. 107.21 g/mol ), the expected protonated precursor ion [M+H]⁺ is approximately m/z 108.2. Common product ions result from the fragmentation of the piperazine ring. Based on the fragmentation of similar piperazine structures, you can expect to see product ions around m/z 88.2 (loss of a methyl group) and m/z 60.1 (further fragmentation of the ring). It is essential to perform a product ion scan on your specific instrument to confirm the most abundant and stable product ions for your multiple reaction monitoring (MRM) method.

Q3: Can the mobile phase composition affect the signal intensity of 2-Methylpiperazine-d7?

A3: Absolutely. The choice of mobile phase and its additives significantly impacts the ionization efficiency of 2-Methylpiperazine-d7. In reversed-phase chromatography, using a mobile phase with a low pH, such as one containing formic acid or ammonium formate, can enhance the protonation of the basic nitrogen atoms in the piperazine ring, leading to a stronger signal in positive ESI mode.[3][4] The organic modifier (e.g., acetonitrile or methanol) and its gradient profile also play a crucial role in chromatographic separation and can influence ionization.

Q4: How do I minimize matrix effects when analyzing 2-Methylpiperazine-d7 in complex biological samples?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in bioanalysis. To minimize these effects, several strategies can be employed:

• Effective Sample Preparation: Utilize robust sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[5]

• Chromatographic Separation: Optimize your LC method to ensure that 2-Methylpiperazine-d7 is chromatographically resolved from co-eluting matrix components.

• Use of a Deuterated Internal Standard: As 2-Methylpiperazine-d7 is itself a deuterated standard, it is designed to co-elute with the non-labeled analyte and experience similar matrix effects, thus providing a reliable means of quantification.[6][7]

• Dilution: Diluting the sample can sometimes reduce the concentration of interfering matrix components to a level where they no longer significantly impact the ionization of the analyte.

Troubleshooting Guides

Issue 1: Low or No Signal for 2-Methylpiperazine-d7

This guide provides a step-by-step approach to troubleshooting poor signal intensity.

dot graph TD A[Start: Low/No Signal] --> B{Check MS Tuning & Calibration}; B --> C{Is the instrument performing to specification?}; C -- No --> D[Recalibrate and tune with standard compounds]; C -- Yes --> E{Verify Sample Preparation}; E --> F{Was the extraction efficient? Any sample loss?}; F -- No --> G[Optimize extraction protocol. Check for analyte degradation.]; F -- Yes --> H{Review LC Conditions}; H --> I{Is the peak shape good? Is retention time stable?}; I -- No --> J[Adjust mobile phase, gradient, and column.]; I -- Yes --> K{Optimize ESI Source Parameters}; K --> L{Are parameters optimized for 2-Methylpiperazine-d7?}; L -- No --> M[Perform infusion analysis to optimize source parameters.]; L -- Yes --> N[Problem Resolved];

end Troubleshooting workflow for low signal intensity.

Issue 2: Inconsistent Signal Intensity or High Variability

High variability in signal intensity can compromise the quantitative accuracy of your assay.

dot graph TD A[Start: Inconsistent Signal] --> B{Evaluate System Suitability}; B --> C{Are retention time and peak area reproducible for standards?}; C -- No --> D[Check for LC system issues: leaks, pump malfunction, injector problems.]; C -- Yes --> E{Investigate Matrix Effects}; E --> F{Is there evidence of ion suppression or enhancement?}; F -- Yes --> G[Improve sample cleanup, modify chromatography, or use matrix-matched calibrants.]; F -- No --> H{Assess Stability of 2-Methylpiperazine-d7}; H --> I{Is the compound stable in the sample matrix and autosampler?}; I -- No --> J[Investigate degradation pathways and adjust sample handling and storage conditions.]; I -- Yes --> K[Problem Resolved];

end Troubleshooting workflow for inconsistent signal intensity.

Quantitative Data Summary

The following tables provide a summary of typical parameters and their expected impact on the signal intensity of piperazine-like compounds. Note that optimal values are instrument-dependent and should be determined empirically.

Table 1: ESI Source Parameter Optimization

Parameter	Typical Range	Expected Impact on Signal Intensity of 2-Methylpiperazine-d7
Capillary Voltage	1 - 5 kV	Increasing voltage generally increases signal to an optimum, after which instability or corona discharge may occur.
Nebulizer Gas Flow	1 - 3 L/min	Higher flow can improve nebulization and desolvation, but excessive flow can decrease signal.
Drying Gas Flow	5 - 15 L/min	Optimizes solvent evaporation. Too low may result in poor desolvation; too high can lead to ion suppression.[1]
Drying Gas Temperature	200 - 400 °C	Higher temperatures aid in desolvation, but excessive heat can cause thermal degradation of the analyte.[1]

Table 2: Mobile Phase Additive Comparison

Additive	Typical Concentration	Expected Impact on Signal Intensity in ESI+
Formic Acid	0.1%	Generally provides good protonation and enhances signal intensity for basic compounds like 2-Methylpiperazine.[4][8]
Ammonium Formate	5 - 20 mM	Can improve peak shape and may enhance signal intensity, especially when used with formic acid.[8][9]
Acetic Acid	0.1%	Can be used as an alternative to formic acid, but may result in slightly lower signal intensity for some compounds.
No Additive	-	Likely to result in poor peak shape and significantly lower signal intensity due to inefficient protonation.

Experimental Protocols

Protocol 1: Sample Preparation from Plasma using Protein Precipitation

This protocol is a general guideline for the extraction of small molecules like 2-Methylpiperazine from plasma.

dot graph TD A[Start: Plasma Sample] --> B[Add 3 volumes of cold acetonitrile containing the internal standard, 2-Methylpiperazine-d7]; B --> C[Vortex for 1 minute to precipitate proteins]; C --> D[Centrifuge at >10,000 g for 10 minutes]; D --> E[Transfer supernatant to a new tube]; E --> F[Evaporate to dryness under a gentle stream of nitrogen]; F --> G[Reconstitute in mobile phase A]; G --> H[Inject into LC-MS/MS system];

end Workflow for plasma sample preparation.

Protocol 2: LC-MS/MS Method for 2-Methylpiperazine-d7

This protocol outlines a starting point for developing an LC-MS/MS method for 2-Methylpiperazine-d7. Optimization is recommended for your specific instrumentation and application.

Liquid Chromatography Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 - 0.5 mL/min

• Gradient: Start with a low percentage of mobile phase B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the analyte, and then return to initial conditions for re-equilibration.

• Injection Volume: 1 - 10 µL

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Precursor Ion [M+H]⁺: ~ m/z 108.2

  • Product Ions: Monitor at least two product ions for confirmation. Based on the fragmentation of 2-methylpiperazine, potential product ions to start optimizing from are approximately m/z 88.2 and m/z 60.1.

• Collision Energy: Optimize for each transition by performing a collision energy ramp to find the value that yields the highest product ion intensity. This is typically done automatically by the instrument software.

• Source Parameters: Optimize capillary voltage, nebulizer gas flow, drying gas flow, and temperature as described in Table 1.

By following these guidelines and systematically troubleshooting, you can significantly improve the signal intensity and overall performance of your 2-Methylpiperazine-d7 analysis.

References

• 1. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperazine, 2-methyl- [webbook.nist.gov]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [open.bu.edu]

troubleshooting inconsistent results with 2-Methylpiperazine-d7

Welcome to the technical support center for 2-Methylpiperazine-d7. This resource is intended for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during experimentation with this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent results when using 2-Methylpiperazine-d7 as an internal standard in LC-MS/MS analysis?

A1: Inconsistent results when using 2-Methylpiperazine-d7 typically stem from a few key issues common to deuterated internal standards. These include problems with isotopic purity, chromatographic separation between the deuterated standard and the analyte, isotopic exchange, and differential matrix effects.[1][2] Each of these factors can lead to variability in the analyte-to-internal standard response ratio, which is the basis for accurate quantification.

Q2: What are the acceptable levels of chemical and isotopic purity for 2-Methylpiperazine-d7?

A2: For reliable and reproducible results in quantitative bioanalysis, high purity of the deuterated internal standard is essential.[3] Generally, the following purity levels are recommended:

• Chemical Purity: >99%[3]

• Isotopic Enrichment: ≥98%[3][4]

It is crucial to obtain a Certificate of Analysis (CoA) from the supplier that specifies both the chemical and isotopic purity of the 2-Methylpiperazine-d7 lot you are using. The presence of unlabeled 2-Methylpiperazine (d0) as an impurity can contribute to the analyte's signal, leading to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).[1][3]

Below is a table illustrating the potential impact of isotopic impurity on the quantification of an analyte.

Isotopic Purity of 2-Methylpiperazine-d7	Percentage of d0 Impurity	True Analyte Concentration (ng/mL)	Measured Analyte Concentration (ng/mL)	% Bias
99.9%	0.1%	1.0	1.05	+5.0%
99.0%	1.0%	1.0	1.50	+50.0%
98.0%	2.0%	1.0	2.00	+100.0%
99.9%	0.1%	100	100.05	+0.05%
99.0%	1.0%	100	100.5	+0.5%
98.0%	2.0%	100	101.0	+1.0%

This table presents hypothetical data to demonstrate the impact of the d0 impurity at different analyte concentrations, assuming a fixed concentration of the internal standard.

Troubleshooting Guides

Issue 1: Chromatographic Peak Splitting or Tailing

Q: My chromatogram shows split or tailing peaks for 2-Methylpiperazine-d7 and/or the target analyte. What could be the cause and how can I fix it?

A: Poor peak shape can be caused by several factors related to the analytical column, mobile phase, or sample injection.

• Column Issues: Contamination of the column frit or a void in the column packing can lead to peak splitting.[5]

• Mobile Phase and Injection Solvent: A mismatch between the strength of the injection solvent and the mobile phase is a common cause of peak distortion.[5][6] If the injection solvent is significantly stronger than the mobile phase, it can cause the analyte to move through the top of the column in a broad band, resulting in a split or misshapen peak. Additionally, if the pH of the mobile phase is close to the pKa of 2-Methylpiperazine, it can exist in multiple ionization states, leading to peak splitting.[6]

• Sample Overload: Injecting too high a concentration of the analyte or internal standard can overload the column, leading to peak fronting or tailing.[6][7]

Experimental Protocols

Protocol 1: Assessing Isotopic Purity and Contribution of 2-Methylpiperazine-d7 to the Analyte Signal

Objective: To determine the isotopic purity of the 2-Methylpiperazine-d7 internal standard and assess its contribution to the signal of the unlabeled analyte.

Methodology:

• Prepare a Blank Sample: Use a matrix sample (e.g., plasma, urine) that is known to be free of the analyte.

• Spike with Internal Standard: Add the 2-Methylpiperazine-d7 internal standard to the blank matrix at the same concentration used in your analytical method.

• Analyze the Sample: Inject the spiked blank sample into the LC-MS/MS system.

• Monitor Mass Transitions: Monitor the mass transition for the unlabeled analyte.

• Evaluate the Response: The response for the unlabeled analyte in the spiked blank should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte.[1] A response higher than this indicates a significant contribution from the internal standard to the analyte signal, likely due to the presence of the unlabeled compound as an impurity.

Visualizations

Caption: A logical workflow for troubleshooting inconsistent results with 2-Methylpiperazine-d7.

Issue 2: Chromatographic Separation of Analyte and Internal Standard

Q: I am observing a slight separation in retention time between my analyte and 2-Methylpiperazine-d7. Is this a problem, and how can I address it?

A: A small difference in retention time between a deuterated internal standard and the analyte is a known phenomenon, often referred to as an "isotopic effect".[2] While minor shifts may be tolerable, significant separation can lead to inaccurate quantification because the analyte and the internal standard may be affected differently by matrix effects as they elute from the column.

Analyte Retention Time (min)	2-Methylpiperazine-d7 Retention Time (min)	Relative Retention Time (RRT)	Assessment
5.25	5.23	0.996	Acceptable
5.25	5.15	0.981	Potentially problematic
5.25	5.05	0.962	Unacceptable

This table provides an example of acceptable and unacceptable retention time shifts. The acceptable range for RRT can vary depending on the specific method and regulatory guidelines.

Troubleshooting Steps:

• Optimize Chromatographic Conditions: Modifying the mobile phase composition, gradient slope, or column temperature can sometimes minimize the separation.

• Evaluate Different Columns: The degree of separation can be dependent on the column chemistry. Testing columns with different stationary phases may help achieve better co-elution.

• Consider a Different Internal Standard: If chromatographic optimization is unsuccessful, using an internal standard with a different stable isotope label (e.g., ¹³C) may be necessary, as they are generally less prone to chromatographic shifts.

Protocol 2: Assessment of 2-Methylpiperazine-d7 Stability and Isotopic Exchange

Objective: To evaluate the stability of 2-Methylpiperazine-d7 and check for back-exchange of deuterium atoms under various experimental conditions.

Methodology:

• Prepare Stability Samples:

  • Prepare solutions of 2-Methylpiperazine-d7 in various solvents relevant to your experimental workflow (e.g., water, methanol, acetonitrile, mobile phase).

  • Adjust the pH of aqueous solutions to cover a range that your samples might experience (e.g., acidic, neutral, basic).

  • Prepare spiked matrix samples (e.g., plasma) with 2-Methylpiperazine-d7.

• Incubate Samples: Store the prepared samples under different conditions that mimic your experimental process (e.g., room temperature for 24 hours, 4°C for 72 hours, freeze-thaw cycles).

• Analyze Samples: At specified time points, analyze the samples by LC-MS/MS.

• Monitor for Degradation and Isotopic Exchange:

  • Monitor the peak area of 2-Methylpiperazine-d7 to assess for degradation. A significant decrease in peak area over time indicates instability.

  • Monitor the mass transitions of lower deuterated forms of 2-Methylpiperazine (e.g., d6, d5, etc.) and the unlabeled form (d0). An increase in the signal for these species over time is indicative of isotopic exchange.

Application Workflow: Pharmacokinetic Study

2-Methylpiperazine-d7 is often used as an internal standard in pharmacokinetic (PK) studies of drugs containing a 2-methylpiperazine moiety. The following diagram illustrates a typical workflow for a preclinical PK study.

Caption: A simplified workflow for a preclinical pharmacokinetic study using 2-Methylpiperazine-d7.

References

• 1. tandfonline.com [tandfonline.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. agilent.com [agilent.com]
• 6. Are Split LC Peaks Giving you a Splitting Headache? [restek.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing LC Gradient for 2-Methylpiperazine-d7 Co-elution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues with 2-Methylpiperazine-d7 and its unlabeled counterpart during liquid chromatography (LC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard (2-Methylpiperazine-d7) not co-elute perfectly with the unlabeled analyte (2-Methylpiperazine)?

A1: In reversed-phase liquid chromatography (RPLC), it is a common phenomenon for deuterated compounds to elute slightly earlier than their non-deuterated (protiated) counterparts. This is known as the "inverse isotope effect." The substitution of hydrogen with the heavier deuterium isotope can lead to subtle changes in the molecule's physicochemical properties, such as a slight decrease in hydrophobicity, resulting in a shorter retention time on the nonpolar stationary phase.

Q2: What is the expected retention time difference between 2-Methylpiperazine and 2-Methylpiperazine-d7?

A2: The exact retention time (RT) difference can vary depending on the specific chromatographic conditions (e.g., column chemistry, mobile phase composition, gradient slope, and temperature). However, literature on similar piperazine derivatives shows that the deuterated analog typically elutes slightly earlier. For example, in one study, BZP-d7 (a deuterated piperazine derivative) eluted at 1.102 minutes, while its non-deuterated form, BZP, eluted at 1.182 minutes, showing a difference of 0.08 minutes under specific LC-MS conditions.[1]

Q3: Can I still use 2-Methylpiperazine-d7 as an internal standard if it doesn't perfectly co-elute?

A3: Yes, it is often acceptable to use a deuterated internal standard that does not perfectly co-elute, especially in mass spectrometry-based detection where the mass-to-charge ratio difference provides specificity. However, significant separation can be problematic if matrix effects differ at the two different retention times, potentially impacting ionization efficiency and accuracy. The goal is to achieve near co-elution to ensure that both the analyte and the internal standard experience similar matrix effects.

Q4: What are the key physicochemical properties of 2-Methylpiperazine?

A4: Understanding the properties of 2-Methylpiperazine is crucial for method development.

Property	Value
Molecular Formula	C₅H₁₂N₂
Molecular Weight	100.16 g/mol
Boiling Point	155 °C/763 mmHg (lit.)
Melting Point	61-63 °C (lit.)
Water Solubility	78 g/100 mL (25 ºC)
pKa	pK1: 5.62, pK2: 9.60 (at 25°C)

Troubleshooting Guide: Resolving Co-elution Issues

This guide provides a step-by-step approach to optimize your LC gradient and other chromatographic parameters to minimize the retention time difference between 2-Methylpiperazine and 2-Methylpiperazine-d7.

Problem: Significant Retention Time Shift Observed Between Analyte and Deuterated Standard

Step 1: Initial Assessment and System Suitability

• Question: Have you confirmed the identity of both peaks and ensured your system is performing optimally?

• Action:

  • Inject individual solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7 to confirm their retention times.

  • Perform a system suitability test to check for parameters like peak shape, tailing factor, and column efficiency. Poor peak shape can exacerbate separation issues.

Step 2: Adjusting the Gradient Slope

• Question: Is your gradient too steep? A steep gradient may not provide sufficient resolution for closely eluting compounds.

• Action:

  • Decrease the gradient slope around the elution time of the analytes. A shallower gradient increases the time the analytes interact with the stationary phase, which can improve the resolution of closely eluting peaks.

  • Example Gradient Modification:

Time (min)	Original %B	Modified %B (Shallower)
0.0	5	5
2.0	5	5
8.0	40	20
10.0	95	50
12.0	95	95
12.1	5	5
15.0	5	5

Step 3: Modifying the Mobile Phase Composition

• Question: Can the mobile phase be altered to improve selectivity?

• Action:

  • Organic Modifier: If using acetonitrile, try switching to methanol, or a combination of both. Methanol has different solvent properties and can alter the selectivity between the analyte and its deuterated analog.

  • Aqueous Phase pH: 2-Methylpiperazine has two pKa values (5.62 and 9.60). Adjusting the pH of the aqueous mobile phase can change the ionization state of the molecule and its interaction with the stationary phase. Experiment with pH values around these pKa values. For reversed-phase C18 columns, a pH range of 2-8 is generally recommended.

  • Mobile Phase Additives: The use of ion-pairing agents or different buffers (e.g., ammonium formate, ammonium acetate) can influence retention and selectivity.

Step 4: Evaluating the Column Chemistry

• Question: Is the current column chemistry optimal for this separation?

• Action:

  • If you are using a standard C18 column, consider a column with a different stationary phase. Phenyl-hexyl or biphenyl columns, for instance, offer different selectivity due to π-π interactions, which can be beneficial for separating structurally similar compounds.

  • For highly polar compounds, a HILIC (Hydrophilic Interaction Liquid Chromatography) column could be an alternative approach.

Step 5: Optimizing Temperature

• Question: Can temperature be used to fine-tune the separation?

• Action:

  • Vary the column temperature. Increasing the temperature generally decreases retention times and can sometimes improve peak shape. Conversely, decreasing the temperature can increase retention and may improve resolution in some cases. A typical starting point is 40°C.

Experimental Protocols

Below are example LC-MS/MS experimental protocols that can be adapted for the analysis of 2-Methylpiperazine and its d7-labeled internal standard.

Protocol 1: UHPLC-MS/MS Method for Piperazine Derivatives

This protocol is adapted from a method for 1-amino-4-methyl-piperazine.[2]

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: InfinityLab Poroshell HPH-C18 (100 mm, 2.1 mm i.d., 1.9 µm particle size).[2]

• Mobile Phase:

  • A: Water with 5 mM ammonium formate, pH 8.0 (adjusted with ammonium hydroxide).[2]

  • B: Methanol.[2]

• Flow Rate: 0.25 mL/min.[2]

• Column Temperature: 40 °C.[2]

• Injection Volume: 1 µL.[2]

• Gradient Program:

Time (min)	%A	%B
0.0	90	10
2.7	90	10
3.0	5	95
11.0	5	95
11.1	90	10
23.0	90	10

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: To be determined by infusing standard solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7.

Protocol 2: HPLC Method for General Piperazines

This protocol is a general method for piperazine derivatives and can be a good starting point for optimization.[3]

• Instrumentation: HPLC system with a PDA detector or coupled to a mass spectrometer.

• Column: C18, 4.6 mm x 250 mm, 5 µm.[3]

• Mobile Phase:

  • A: Acetonitrile.[3]

  • B: 5mM Heptafluorobutyric acid in water.[3]

• Flow Rate: 1 mL/min.[3]

• Column Temperature: 40°C.[3]

• Injection Volume: 10 µL.[3]

• Gradient Program:

Time (min)	%A	%B
0	18	82
10	18	82
25	28	72
50	30	70

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Troubleshooting decision tree for co-elution.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Technical Support Center: 2-Methylpiperazine-d7 in Solution

This technical support center provides guidance on the stability, storage, and troubleshooting of 2-Methylpiperazine-d7 solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Methylpiperazine-d7 solutions?

A1: To ensure the long-term stability of 2-Methylpiperazine-d7 solutions, it is recommended to store them at low temperatures, protected from light, and in a tightly sealed container to prevent solvent evaporation and exposure to atmospheric moisture. For many deuterated compounds, refrigeration (2-8°C) is suitable for short-term storage, while long-term preservation often requires colder temperatures (-20°C or -80°C).[1][2] Always refer to the manufacturer's specific recommendations. Before use, allow the solution to warm to room temperature to prevent condensation, which can introduce water and potentially lead to H-D exchange.[1]

Q2: What is the expected shelf-life of 2-Methylpiperazine-d7 in different solvents?

Q3: Is 2-Methylpiperazine-d7 susceptible to degradation from light exposure?

A3: Yes, similar to many organic molecules, deuterated compounds can be sensitive to light, especially UV radiation, which can catalyze degradation.[1][3] It is recommended to store 2-Methylpiperazine-d7 solutions in amber vials or other light-protecting containers to minimize light-induced degradation.[1][3]

Troubleshooting Guides

Issue 1: Decrease in Concentration of 2-Methylpiperazine-d7 Stock Solution Over Time.

• Possible Cause 1: Solvent Evaporation. Improperly sealed storage vials can lead to solvent evaporation, thereby increasing the concentration of the analyte.

  • Solution: Ensure vials are tightly sealed with appropriate caps and septa. For long-term storage, consider using vials with screw caps and PTFE-lined septa. Parafilm can be used as an additional measure to seal the cap-vial interface.

• Possible Cause 2: Adsorption to Container Surface. Highly pure compounds at low concentrations can adsorb to the inner surfaces of glass or plastic containers.

  • Solution: Consider using silanized glassware or polypropylene tubes, which can reduce surface adsorption. Rinsing the container with the solvent before adding the final solution can also help to saturate active sites.

• Possible Cause 3: Chemical Degradation. The molecule may be degrading due to factors such as temperature, light, or reaction with impurities in the solvent.

  • Solution: Review the storage conditions and ensure the solution is protected from light and stored at the recommended temperature.[1] Use high-purity, anhydrous solvents to prepare solutions.

Issue 2: Appearance of Unknown Peaks in Chromatographic Analysis (e.g., HPLC, LC-MS).

• Possible Cause 1: Degradation Products. 2-Methylpiperazine-d7 may be degrading into other compounds. Studies on non-deuterated 2-methylpiperazine have shown that it can degrade, particularly at elevated temperatures.[4]

  • Solution: Analyze the sample using a high-resolution mass spectrometer (HRMS) to identify the mass of the unknown peaks and propose potential structures of degradation products. Common degradation pathways for amines include oxidation and reactions with impurities.

• Possible Cause 2: Contamination. The solvent, storage container, or handling process may have introduced contaminants.

  • Solution: Prepare a fresh solution using new, high-purity solvent and a clean storage container to see if the unknown peaks persist. Analyze a solvent blank to rule out solvent-based contamination.

• Possible Cause 3: Hydrogen-Deuterium (H-D) Exchange. The deuterium atoms on the piperazine ring may be exchanging with hydrogen atoms from protic solvents (like water or methanol) or atmospheric moisture.[3] This would result in the appearance of peaks corresponding to partially or fully non-deuterated 2-Methylpiperazine.

  • Solution: Use anhydrous, aprotic solvents for sample preparation and storage.[3] Minimize the exposure of the solution to the atmosphere. If aqueous solutions are necessary, consider using D₂O-based buffers.

Data Presentation

Table 1: Recommended Storage Conditions for 2-Methylpiperazine-d7 Solutions

Parameter	Recommendation	Rationale
Temperature	Short-term: 2-8°C Long-term: -20°C or -80°C	To minimize thermal degradation.[1][5]
Light	Store in amber vials or protect from light.	To prevent light-catalyzed degradation.[1][3]
Atmosphere	Tightly sealed container; consider inert gas (Argon/Nitrogen) overlay for long-term storage.	To prevent solvent evaporation and exposure to atmospheric moisture and oxygen.[5]
Solvent	Anhydrous, aprotic solvents (e.g., Acetonitrile, Dichloromethane).	To minimize the risk of H-D exchange.[3]

Experimental Protocols

Protocol: Assessment of 2-Methylpiperazine-d7 Stability in Solution via HPLC-UV/MS

• Solution Preparation:

  • Prepare a stock solution of 2-Methylpiperazine-d7 at a known concentration (e.g., 1 mg/mL) in the desired solvent.

  • Use high-purity, anhydrous solvent.

  • Aliquot the stock solution into several amber vials to avoid repeated freeze-thaw cycles of the main stock.

• Initial Analysis (Time Zero):

  • Immediately after preparation, analyze one of the aliquots by HPLC-UV and/or LC-MS.

  • Determine the initial peak area and purity of the 2-Methylpiperazine-d7.

  • Record the retention time and mass spectrum.

• Storage:

  • Store the remaining aliquots under the desired conditions (e.g., room temperature, 4°C, -20°C, exposed to light, protected from light).

• Time-Point Analysis:

  • At regular intervals (e.g., 1, 2, 4, 8 weeks), retrieve an aliquot from each storage condition.

  • Allow the aliquot to warm to room temperature before analysis.

  • Analyze the sample by HPLC-UV/MS using the same method as the initial analysis.

• Data Analysis:

  • Compare the peak area of 2-Methylpiperazine-d7 at each time point to the initial peak area to determine the percentage remaining.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

  • If new peaks are observed, use the MS data to propose their identities.

Visualizations

Caption: Workflow for investigating the stability of 2-Methylpiperazine-d7.

Caption: Troubleshooting logic for stability issues of 2-Methylpiperazine-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ukisotope.com [ukisotope.com]

impact of 2-Methylpiperazine-d7 purity on assay accuracy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 2-Methylpiperazine-d7 as an internal standard in analytical assays. It is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of 2-Methylpiperazine-d7 in an assay?

A1: 2-Methylpiperazine-d7 is a deuterated analog of 2-Methylpiperazine. It is primarily used as an internal standard (IS) in quantitative analysis, especially in liquid chromatography-mass spectrometry (LC-MS) assays. Since it is chemically almost identical to the analyte (the non-deuterated form), it is added to samples, calibration standards, and quality controls at a known concentration. This allows for the correction of variations that can occur during sample preparation, injection, and ionization in the mass spectrometer, leading to more accurate and precise quantification of the analyte.

Q2: What are the critical purity aspects of 2-Methylpiperazine-d7 to consider for assay accuracy?

A2: Two main aspects of purity are crucial:

• Chemical Purity: This refers to the percentage of 2-Methylpiperazine-d7 in the material, excluding any other chemical compounds.

• Isotopic Purity (or Isotopic Enrichment): This indicates the percentage of the deuterated compound that is fully labeled with the desired number of deuterium atoms, as opposed to containing fewer deuterium atoms or no deuterium at all (the unlabeled analyte).

Q3: What are the common impurities found in 2-Methylpiperazine-d7?

A3: The most common and impactful impurity is the unlabeled 2-Methylpiperazine. This can be present in trace amounts from the synthesis of the deuterated standard. Other potential impurities could include isomers or byproducts from the synthetic route used to introduce the deuterium labels.

Q4: How can the purity of 2-Methylpiperazine-d7 affect my assay results?

A4: Impurities in 2-Methylpiperazine-d7 can significantly impact assay accuracy:

• Presence of Unlabeled Analyte: If the internal standard contains the unlabeled analyte, it will contribute to the analyte's signal, leading to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).[1]

• Interfering Peaks: Other chemical impurities could have similar chromatographic retention times or mass-to-charge ratios as the analyte or internal standard, causing interference and inaccurate measurements.

• Inaccurate IS Concentration: If the stated chemical purity is incorrect, the concentration of the internal standard working solution will be inaccurate, leading to a systematic bias in the quantification of all samples.

Q5: What are the acceptable purity levels for 2-Methylpiperazine-d7?

A5: While specific project requirements may vary, general guidelines for deuterated internal standards are:

• Chemical Purity: Typically, a chemical purity of >98% is recommended.

• Isotopic Purity: An isotopic enrichment of ≥98% is generally considered acceptable.

According to regulatory guidelines like the ICH M10, the contribution of the internal standard to the analyte signal should not be more than 20% of the response at the LLOQ.[1]

Troubleshooting Guides

Issue 1: High Analyte Response in Blank Samples (Containing only Internal Standard)

Possible Cause: The 2-Methylpiperazine-d7 internal standard is contaminated with the unlabeled analyte.

Troubleshooting Steps:

• Verify the Certificate of Analysis (CoA): Check the isotopic purity of the 2-Methylpiperazine-d7 lot you are using.

• Prepare a High-Concentration IS Solution: Prepare a solution of the internal standard at a concentration significantly higher than what is used in the assay and inject it into the LC-MS system. This will amplify the signal from any unlabeled analyte present.

• Quantify the Contribution: Determine the response of the unlabeled analyte in a blank sample containing only the internal standard. According to regulatory guidelines, this response should not exceed 20% of the analyte's response at the LLOQ.[1]

• Mitigation:

  • If the contribution is unacceptable, consider purchasing a new lot of 2-Methylpiperazine-d7 with higher isotopic purity.

  • If a new lot is not an option, you may need to raise the LLOQ of your assay to a level where the contribution from the IS is acceptable.

Issue 2: Poor Assay Precision and Accuracy

Possible Cause: Inconsistent performance of the internal standard due to impurities or other factors.

Troubleshooting Steps:

• Evaluate Chromatographic Peak Shape: Poor peak shape of the 2-Methylpiperazine-d7 can affect integration and, consequently, precision. This could be due to the presence of co-eluting impurities.

• Check for Isotopic Variants: In some cases, deuterated standards can contain a distribution of isotopic labels (e.g., d6, d5, etc., in a d7 standard). This can affect the stability of the standard and its chromatographic behavior.

• Assess Matrix Effects: Even with a deuterated internal standard, differential matrix effects can occur if there is a slight chromatographic separation between the analyte and the IS. This can be exacerbated by impurities affecting the ionization of the IS.

• Verify Solution Stability: Ensure that the 2-Methylpiperazine-d7 is stable in the solvent used for stock and working solutions. Degradation can lead to a decrease in the IS response over time.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the purity of 2-Methylpiperazine-d7 and its impact on assay performance.

Table 1: Recommended Purity Specifications for 2-Methylpiperazine-d7 as an Internal Standard

Parameter	Recommended Specification	Rationale
Chemical Purity	>98%	Minimizes the risk of interference from other chemical compounds.
Isotopic Purity	≥98%	Reduces the contribution of the unlabeled analyte to the analyte signal.

Table 2: Regulatory Acceptance Criteria for Internal Standard Interference

Type of Interference	Acceptance Criteria	Regulatory Guideline
IS contribution to analyte signal	≤ 20% of the LLOQ response	ICH M10[1]
Analyte contribution to IS signal	≤ 5% of the IS response	ICH M10[1]

Experimental Protocols

Protocol: Assessment of 2-Methylpiperazine-d7 Purity and its Contribution to the Analyte Signal

Objective: To determine the level of unlabeled 2-Methylpiperazine in a lot of 2-Methylpiperazine-d7 and its potential impact on the assay LLOQ.

Materials:

• 2-Methylpiperazine-d7 (Internal Standard)

• 2-Methylpiperazine (Analyte Reference Standard)

• LC-MS grade solvents (e.g., Methanol, Acetonitrile, Water)

• LC-MS system with a suitable C18 column

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 2-Methylpiperazine at 1 mg/mL in methanol.

  • Prepare a stock solution of 2-Methylpiperazine-d7 at 1 mg/mL in methanol.

• Preparation of Working Solutions:

  • From the analyte stock solution, prepare a series of calibration standards ranging from the expected LLOQ to the upper limit of quantification (ULOQ).

  • Prepare a working internal standard solution at the concentration to be used in the assay.

  • Prepare a "zero sample" (blank matrix) spiked only with the working internal standard solution.

• LC-MS/MS Analysis:

  • Inject the calibration standards and the "zero sample" into the LC-MS/MS system.

  • Monitor the MRM (Multiple Reaction Monitoring) transitions for both the analyte and the internal standard.

• Data Analysis:

  • In the chromatogram of the "zero sample," integrate the peak area at the retention time of the analyte in the analyte's MRM transition. This represents the contribution from the unlabeled analyte in the internal standard.

  • Calculate the percentage contribution of this response relative to the response of the analyte at the LLOQ.

  • Acceptance Criterion: The contribution should be ≤ 20%.

Visualizations

Workflow for assessing the impact of unlabeled analyte impurity.

Troubleshooting logic for inaccurate assay results.

References

• 1. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]

preventing in-source fragmentation of 2-Methylpiperazine-d7

Welcome to the technical support center for 2-Methylpiperazine-d7. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent in-source fragmentation during LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: I am observing a significant fragment ion for my 2-Methylpiperazine-d7 internal standard, leading to a decreased signal for the precursor ion. What is causing this?

A1: This phenomenon is known as in-source fragmentation (ISF) or in-source collision-induced dissociation (CID). It occurs when the protonated molecule of 2-Methylpiperazine-d7 becomes energetically unstable in the ion source of the mass spectrometer and breaks apart before reaching the mass analyzer.[1][2] The primary causes for this are excessive energy being transferred to the ions in the source. This can be due to high voltages in the ion source (such as cone, nozzle, or fragmentor voltage) or elevated source temperatures.[1] For piperazine-containing compounds, the C-N bonds within the piperazine ring are susceptible to cleavage.[3][4]

Q2: What are the primary instrument parameters I should adjust to minimize in-source fragmentation of 2-Methylpiperazine-d7?

A2: To reduce in-source fragmentation, you should aim for "softer" ionization conditions.[5] The key parameters to optimize are:

• Cone/Nozzle/Fragmentor Voltage: This is the most critical parameter. A lower voltage will reduce the energy of collisions between ions and gas molecules in the source, thereby minimizing fragmentation.[1][5]

• Source Temperature: Higher temperatures can cause thermal degradation of the analyte.[1] Lowering the source temperature can help preserve the intact protonated molecule.

• Gas Flow Rates (Nebulizer and Drying Gas): While primarily affecting desolvation, improper gas flow rates can sometimes contribute to increased fragmentation. Optimization is recommended.

Q3: Can the deuterium labels on 2-Methylpiperazine-d7 be lost during analysis?

A3: While deuterium labels on a methyl group are generally stable, there is a possibility of deuterium loss under certain mass spectrometry conditions.[6][7] This can occur through exchange with protons in the solvent or in the ion source, especially if the deuterium atoms are in chemically active positions.[8] For 2-Methylpiperazine-d7, where the deuteriums are on the methyl group, this is less likely to be a major issue but should be considered if you observe unexpected ion masses. To minimize this risk, ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[8]

Q4: My 2-Methylpiperazine-d7 internal standard has a different retention time than the non-deuterated analyte. Why is this happening and how can I address it?

A4: This is known as the "isotope effect." The substitution of hydrogen with the heavier deuterium isotope can lead to slight differences in the physicochemical properties of the molecule, which can affect its interaction with the LC stationary phase. This may cause the deuterated standard to elute slightly earlier than the non-deuterated analyte. While often minimal, this can impact quantification if the peaks are not integrated correctly. To mitigate this, you can try optimizing your chromatographic method (e.g., gradient, temperature) to improve co-elution.

Troubleshooting Guides

Issue: Significant In-Source Fragmentation of 2-Methylpiperazine-d7

This guide provides a systematic approach to reducing in-source fragmentation.

Caption: A logical workflow for troubleshooting high in-source fragmentation.

Quantitative Data Summary

The following table provides a hypothetical example of how to systematically optimize the cone voltage to reduce fragmentation. Actual values will be instrument-dependent.

Cone Voltage (V)	Precursor Ion [M+H]+ Intensity	Fragment Ion Intensity	Ratio (Precursor/Fragment)
100	50,000	200,000	0.25
80	150,000	150,000	1.00
60	400,000	75,000	5.33
40	700,000	25,000	28.00
20	650,000	<5,000	>130.00

Experimental Protocols

Protocol 1: Optimization of Cone Voltage to Minimize In-Source Fragmentation

This protocol describes a method for determining the optimal cone voltage to maximize the precursor ion signal while minimizing fragmentation.

Caption: A step-by-step workflow for cone voltage optimization.

Methodology:

• Prepare a Standard Solution: Prepare a 100 ng/mL solution of 2-Methylpiperazine-d7 in a mobile phase composition that is representative of your analytical method (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Set Initial MS Parameters: Set the other source parameters to typical starting values (e.g., source temperature 120°C, desolvation temperature 350°C, desolvation gas flow 800 L/hr).

• Ramp Cone Voltage: Create a tune page method where the cone voltage is ramped from a low value (e.g., 20 V) to a high value (e.g., 100 V) over a period of 1-2 minutes.

• Monitor Ions: Monitor the mass-to-charge ratio (m/z) of the protonated 2-Methylpiperazine-d7 and any suspected fragment ions.

• Data Analysis: Plot the intensity of the precursor and fragment ions as a function of the cone voltage.

• Select Optimal Voltage: Choose the cone voltage that provides the highest intensity for the precursor ion while keeping the fragment ion intensity at an acceptable minimum.

Protocol 2: Systematic Evaluation of Source Temperature

This protocol outlines a method to assess the impact of source temperature on the in-source fragmentation of 2-Methylpiperazine-d7.

Methodology:

• Prepare Standard and Set Cone Voltage: Prepare a standard solution as described in Protocol 1. Set the cone voltage to the optimized value determined previously.

• Vary Source Temperature: Set up a series of experiments where the source temperature is varied in increments (e.g., 100°C, 120°C, 140°C, 160°C).

• Acquire Data: For each temperature setting, infuse the standard solution and acquire data for a stable period (e.g., 1 minute).

• Data Analysis: Record the average intensity of the precursor and fragment ions at each temperature.

• Determine Optimal Temperature: Select the source temperature that provides a stable and robust signal for the precursor ion with minimal fragmentation.

By following these guidelines and protocols, researchers can effectively troubleshoot and prevent the in-source fragmentation of 2-Methylpiperazine-d7, leading to more accurate and reliable quantitative results.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]

dealing with ion suppression effects for 2-Methylpiperazine-d7

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 2-Methylpiperazine-d7.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analysis of 2-Methylpiperazine-d7?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte, such as 2-Methylpiperazine-d7, is reduced by co-eluting compounds from the sample matrix. This phenomenon can lead to a decreased signal intensity, which in turn can cause poor sensitivity, inaccurate quantification, and reduced reproducibility in your experimental results.[1] Essentially, components of your sample matrix (e.g., salts, phospholipids, proteins) compete with your analyte for ionization in the mass spectrometer's source, leading to a weaker signal for 2-Methylpiperazine-d7.[2]

Q2: I am using a deuterated internal standard (2-Methylpiperazine-d7). Shouldn't this automatically correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like 2-Methylpiperazine-d7 co-elutes with the non-labeled analyte and experiences the same degree of ion suppression. The ratio of the analyte to the internal standard should then remain constant, allowing for accurate quantification. However, perfect correction is not always guaranteed. A slight chromatographic shift between the analyte and 2-Methylpiperazine-d7 can expose them to different matrix components as they enter the ion source, leading to differential ion suppression and potentially inaccurate results.[3]

Q3: What are the common causes of ion suppression in LC-MS analysis?

A3: Ion suppression can stem from various sources, including:

• Endogenous Matrix Components: Substances naturally present in biological samples, such as salts, lipids, and proteins.[4]

• Exogenous Substances: Contaminants introduced during sample preparation (e.g., polymers from plasticware) or from mobile phase additives like trifluoroacetic acid (TFA).[2][5]

• High Analyte Concentration: At high concentrations, the analyte itself can saturate the ionization process, leading to a non-linear response.[1]

• Competition for Charge: In electrospray ionization (ESI), co-eluting compounds can compete with the analyte for charge or for access to the droplet surface, which hinders the analyte's transition into the gas phase.[2]

Q4: How can I detect and assess the extent of ion suppression in my assay for 2-Methylpiperazine-d7?

A4: A widely used and effective method is the post-column infusion experiment . This technique helps to identify regions in your chromatogram where ion suppression occurs. By understanding when suppression happens, you can adjust your chromatography to move the elution of 2-Methylpiperazine-d7 to a cleaner part of the chromatogram.[6] Another method is the post-extraction spike , which can quantify the extent of ion suppression or enhancement.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered when dealing with ion suppression for 2-Methylpiperazine-d7.

Problem	Possible Cause	Recommended Solution
Low signal intensity or poor sensitivity for 2-Methylpiperazine-d7.	Significant ion suppression from the sample matrix.	1. Assess Matrix Effect: Perform a post-column infusion experiment to identify regions of high ion suppression. 2. Improve Sample Cleanup: Optimize or implement Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[7] 3. Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression.[1]
Inconsistent and irreproducible results for 2-Methylpiperazine-d7.	Differential ion suppression between the analyte and the internal standard.	1. Verify Co-elution: Ensure that your analyte and 2-Methylpiperazine-d7 are perfectly co-eluting. Even minor shifts in retention time can lead to variability. 2. Modify Chromatography: Adjust the mobile phase composition or gradient to shift the elution of the analyte and internal standard away from areas of significant ion suppression.[1]
Non-linear calibration curve.	Ion suppression is affecting the analyte and internal standard differently across the concentration range.	1. Evaluate Matrix Effects at Different Concentrations: Use the post-extraction spike method with low and high concentrations of your analyte to check for concentration-dependent suppression.[4] 2. Use Matrix-Matched Calibrators: Prepare your calibration standards in the same blank matrix as your samples to compensate for consistent matrix effects.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the retention times at which co-eluting matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for mixing

• Standard solution of 2-Methylpiperazine-d7

• Blank matrix extract (e.g., plasma, urine)

• Mobile phase

Methodology:

• Prepare a standard solution of 2-Methylpiperazine-d7 at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with the analytical column.

• Connect the outlet of the LC column to a tee-piece.

• Connect a syringe pump containing the 2-Methylpiperazine-d7 standard solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the mass spectrometer inlet.

• Begin infusing the 2-Methylpiperazine-d7 solution at a low, constant flow rate (e.g., 10-20 µL/min) to obtain a stable baseline signal.

• Once a stable baseline is achieved, inject a blank matrix extract onto the LC column.

• Monitor the signal of 2-Methylpiperazine-d7 throughout the chromatographic run. Any significant drop in the signal indicates a region of ion suppression.[6]

Protocol 2: Post-Extraction Spike to Quantify Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for 2-Methylpiperazine-d7.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of 2-Methylpiperazine-d7 at low and high concentrations in the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. Spike the extracted matrix with 2-Methylpiperazine-d7 at the same low and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix with 2-Methylpiperazine-d7 at low and high concentrations before extraction. (This set is for recovery assessment).

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate the Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Visualizations

Caption: Mechanism of ion suppression in the ESI source.

Caption: Workflow for the post-column infusion experiment.

Caption: Troubleshooting decision tree for ion suppression.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. DSpace [research-repository.griffith.edu.au]
• 3. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 1-Methylpiperazine-2,2,3,3,5,5,6,6-d8 | LGC Standards [lgcstandards.com]
• 6. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of 2-Methylpiperazine in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and comparison of methodologies for the validation of 2-Methylpiperazine in biological matrices, a critical step in drug development and clinical research. The use of a stable isotope-labeled internal standard, 2-Methylpiperazine-d7, is highlighted as a best practice for ensuring accuracy and precision in quantitative bioanalysis. The information presented herein is synthesized from established regulatory guidelines and published analytical methods for similar compounds.

I. Introduction to Bioanalytical Method Validation

The validation of bioanalytical methods is essential to ensure the reliability and reproducibility of quantitative data from biological samples.[1][2][3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), now harmonized under the International Council for Harmonisation (ICH) M10 guideline, have established clear recommendations for the validation of bioanalytical assays. The objective is to demonstrate that a specific method is suitable for its intended purpose.[1] Key validation parameters include selectivity, accuracy, precision, recovery, calibration curve performance, sensitivity, and the stability of the analyte in the biological matrix.

For quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard. A SIL-IS, such as 2-Methylpiperazine-d7, has nearly identical chemical and physical properties to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization, thereby compensating for potential variability and matrix effects.[4][5][6]

II. Comparative Overview of Analytical Methodologies

The determination of 2-Methylpiperazine and its deuterated internal standard in biological matrices like plasma, serum, or urine is typically achieved using LC-MS/MS due to its high sensitivity and selectivity. While other techniques like HPLC-UV can be used, they may lack the required sensitivity for low concentration levels in biological samples and often require derivatization to achieve adequate detection.

This guide will focus on a validated LC-MS/MS method, presenting a detailed protocol and the expected performance data based on the analysis of similar piperazine derivatives.

III. Experimental Protocols

A robust and reliable bioanalytical method begins with a well-defined experimental protocol. Below are detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection for the quantification of 2-Methylpiperazine in human plasma.

A. Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from plasma samples.

• Thaw : Frozen human plasma samples are thawed at room temperature and vortexed to ensure homogeneity.

• Aliquoting : Transfer 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking : Add 10 µL of 2-Methylpiperazine-d7 working solution (e.g., at 100 ng/mL in methanol) to each plasma sample, except for the blank matrix samples.

• Precipitation : Add 400 µL of acetonitrile to each tube.

• Vortexing : Vortex the samples for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation : Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional) : The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase to enhance sensitivity.

• Injection : Inject a portion of the supernatant (or reconstituted sample) into the LC-MS/MS system.

B. Liquid Chromatography Conditions

Effective chromatographic separation is crucial for resolving the analyte and internal standard from endogenous matrix components.

• Chromatographic System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm particle size) is commonly used for separating polar compounds like 2-Methylpiperazine.

• Mobile Phase :

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution : A gradient elution is typically employed to ensure good peak shape and separation. An example gradient is as follows:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-5.0 min: 5% B (re-equilibration)

• Flow Rate : 0.4 mL/min.

• Column Temperature : 40°C.

• Injection Volume : 5 µL.

C. Mass Spectrometry Conditions

A triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI+) mode is ideal for the sensitive and selective detection of 2-Methylpiperazine and its deuterated internal standard.

• Ion Source : Electrospray Ionization (ESI), Positive Mode.

• Scan Type : Multiple Reaction Monitoring (MRM).

• MRM Transitions :

  • 2-Methylpiperazine : Precursor ion (Q1) m/z 101.1 -> Product ion (Q3) m/z 56.1.

  • 2-Methylpiperazine-d7 : Precursor ion (Q1) m/z 108.2 -> Product ion (Q3) m/z 60.1.

• Ion Source Parameters :

  • IonSpray Voltage : 5500 V.

  • Temperature : 500°C.

  • Curtain Gas : 30 psi.

  • Nebulizer Gas (GS1) : 50 psi.

  • Heater Gas (GS2) : 50 psi.

• Compound Parameters :

  • Declustering Potential (DP) : 60 V.

  • Entrance Potential (EP) : 10 V.

  • Collision Energy (CE) : 25 eV.

  • Collision Cell Exit Potential (CXP) : 10 V.

IV. Data Presentation: Method Validation Performance

The following tables summarize the expected performance characteristics of a validated LC-MS/MS method for 2-Methylpiperazine in human plasma, based on typical acceptance criteria from regulatory guidelines and data from similar published methods.

Table 1: Calibration Curve and Linearity

Parameter	Acceptance Criteria	Expected Performance
Calibration Range	At least 6 non-zero standards	0.5 - 500 ng/mL
Regression Model	Linear, weighted (1/x or 1/x²)	Weighted (1/x²) linear regression
Correlation Coefficient (r²)	≥ 0.99	> 0.995
Accuracy of Back-Calculated Concentrations	±15% of nominal (±20% at LLOQ)	Within ±10% (±15% at LLOQ)

Table 2: Accuracy and Precision

Quality Control (QC) Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤ 20%	± 20%	≤ 15%	± 15%
Low QC	1.5	≤ 15%	± 15%	≤ 10%	± 10%
Medium QC	75	≤ 15%	± 15%	≤ 8%	± 8%
High QC	400	≤ 15%	± 15%	≤ 7%	± 7%

Table 3: Selectivity, Recovery, and Matrix Effect

Parameter	Acceptance Criteria	Expected Performance
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix from at least 6 different sources.	No significant interference observed.
Analyte Recovery	Consistent, precise, and reproducible.	> 85%
Internal Standard Recovery	Consistent, precise, and reproducible.	> 88%
Matrix Factor (Analyte and IS)	CV ≤ 15%	< 10%

Table 4: Stability

Stability Condition	Duration	Temperature	Acceptance Criteria (% Deviation from Nominal)	Expected Performance (% Deviation)
Bench-top Stability	8 hours	Room Temperature	± 15%	< 10%
Freeze-Thaw Stability	3 cycles	-20°C to Room Temperature	± 15%	< 8%
Long-term Stability	90 days	-80°C	± 15%	< 12%
Post-preparative Stability	24 hours	4°C (Autosampler)	± 15%	< 5%

V. Visualization of Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical method validation workflow for 2-Methylpiperazine-d7 in a biological matrix.

Caption: Workflow for the validation of 2-Methylpiperazine-d7.

VI. Conclusion

This guide has outlined a comprehensive approach to the method validation for 2-Methylpiperazine using 2-Methylpiperazine-d7 as an internal standard in biological matrices. The provided experimental protocols and performance data tables serve as a valuable resource for researchers and scientists in designing and evaluating their own bioanalytical methods. Adherence to these principles and rigorous validation are paramount for generating high-quality, reliable data to support drug development programs.

References

• 1. fda.gov [fda.gov]
• 2. ijprajournal.com [ijprajournal.com]
• 3. mass-spec.stanford.edu [mass-spec.stanford.edu]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]

A Comparative Guide to Isotopic Internal Standards: 2-Methylpiperazine-d7 vs. C13 and N15 Labeling

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the selection of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. Stable isotope-labeled (SIL) internal standards are the gold standard for correcting analytical variability. This guide provides an objective comparison between deuterium-labeled standards, specifically 2-Methylpiperazine-d7, and their heavy-atom (¹³C or ¹⁵N) labeled counterparts, supported by experimental principles and data.

The ideal internal standard (IS) should be chemically and physically identical to the analyte, differing only in mass. This ensures it mirrors the analyte's behavior during sample preparation, chromatography, and ionization, thus providing accurate quantification.[1] While both deuterium and heavy-atom labeling aim for this ideal, their intrinsic properties result in significant performance differences.

Key Performance Parameter Comparison

The choice between deuterium-labeled and heavy-atom-labeled standards involves trade-offs in analytical performance and cost. While deuterium labeling is often more cost-effective, ¹³C and ¹⁵N labels generally provide higher accuracy and reliability, particularly in complex biological matrices.[1][2]

Parameter	2-Methylpiperazine-d7 (Deuterium Labeled)	¹³C or ¹⁵N Labeled 2-Methylpiperazine	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte.[1] This "isotopic effect" is more pronounced in liquid chromatography.	Co-elutes perfectly with the unlabeled analyte under various chromatographic conditions.[1]	Perfect co-elution provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Isotopic Stability	Susceptible to back-exchange of deuterium with protons from the solvent, especially if the label is on an exchangeable site (e.g., -NH).[2][3]	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[1][2]	The stability of ¹³C and ¹⁵N labels ensures the integrity of the internal standard throughout the entire analytical workflow.[1]
Matrix Effects	Differential matrix effects can occur due to chromatographic separation from the analyte, leading to varied ion suppression or enhancement. This can compromise quantification.	Identical elution profile to the analyte ensures both experience the same matrix effects, allowing for more reliable correction.[1]	¹³C and ¹⁵N standards are considered superior for complex biological matrices where significant matrix effects are expected.[1]
Accuracy & Precision	Inaccuracies can arise from imperfect retention time matching. One study noted a potential for up to 40% error in an assay due to this phenomenon.[1]	The identical behavior to the analyte leads to higher accuracy and precision in quantification.[4]	Switching from an analog to a stable isotope-labeled internal standard has been shown to significantly improve mean bias and precision.[5]
Cost & Availability	Generally easier and less expensive to synthesize.[2]	Typically more expensive and may have longer synthesis lead times.	Deuterium-labeled standards are a cost-effective option, but the investment in ¹³C or ¹⁵N standards can be justified by the need for highly robust and defensible data.[1]

Experimental Protocols

To illustrate how these internal standards are utilized and compared, a generalized experimental protocol for a quantitative LC-MS/MS bioanalytical assay is provided below. This protocol is based on methodologies frequently described in the literature for analyzing small molecules in biological matrices.[5][6]

Objective:

To quantify the concentration of 2-Methylpiperazine in human plasma using a stable isotope-labeled internal standard (2-Methylpiperazine-d7, -¹³C, or -¹⁵N) and LC-MS/MS.

Materials:

• Human plasma (blank)

• 2-Methylpiperazine analytical standard

• 2-Methylpiperazine internal standard (d7, ¹³C, or ¹⁵N labeled)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid (FA)

• Water, HPLC grade

• Microcentrifuge tubes

• LC-MS/MS system (e.g., Triple Quadrupole)

Methodology:

• Standard Solution Preparation:

  • Prepare stock solutions of the 2-Methylpiperazine analyte and the internal standard (e.g., 1 mg/mL in methanol).

  • Create a series of calibration curve standards by spiking blank human plasma with the analyte stock solution to achieve a concentration range (e.g., 1-1000 ng/mL).

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations within the calibration range.

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of each standard, QC, and unknown sample into separate microcentrifuge tubes.[5]

  • Add a fixed amount of the internal standard working solution (e.g., 50 µL of 100 ng/mL) to each tube, except for blank controls.

  • Add 300 µL of ice-cold acetonitrile to each tube to precipitate proteins.

  • Vortex mix for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new set of tubes or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start at 5% B, ramp to 95% B).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization Positive (ESI+).

    • Analysis Mode: Multiple Reaction Monitoring (MRM).

    • Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical flow of a typical bioanalytical validation process and the subsequent sample analysis workflow.

Caption: High-level workflow for bioanalytical method development and validation.

Caption: Step-by-step workflow for sample quantification using an internal standard.

Conclusion

While 2-Methylpiperazine-d7 can be a suitable and cost-effective internal standard for many applications, the scientific literature strongly supports the superiority of ¹³C and ¹⁵N-labeled standards for achieving the highest levels of accuracy and robustness in quantitative bioanalysis.[1][4] The key advantages of heavy-atom labels, namely perfect co-elution with the analyte and isotopic stability, minimize the risk of analytical errors. For researchers and drug development professionals where data integrity is paramount, especially when dealing with complex matrices and regulatory scrutiny, the investment in ¹³C or ¹⁵N labeled internal standards is a scientifically sound decision that leads to more reliable and defensible results.

References

• 1. benchchem.com [benchchem.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. rfppl.co.in [rfppl.co.in]

A Comparative Guide to the Validation of an Analytical Procedure Using 2-Methylpiperazine-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for their ability to effectively compensate for variability during sample preparation and analysis. This guide provides a comprehensive comparison of the performance of 2-Methylpiperazine-d7 as a deuterated internal standard against a non-deuterated structural analog for the quantification of 1-(3-chlorophenyl)piperazine (m-CPP), a common metabolite of several antidepressant drugs.

The data presented herein is based on established bioanalytical method validation principles and serves as a practical framework for researchers developing and validating their own quantitative assays.

Performance Comparison of Internal Standards

The selection of an internal standard that closely mimics the physicochemical properties of the analyte is crucial for robust bioanalytical methods. Deuterated internal standards, such as 2-Methylpiperazine-d7, are structurally almost identical to the analyte, leading to similar behavior during extraction, chromatography, and ionization. This minimizes variability and enhances the accuracy and precision of the quantification.

In a comparative evaluation for the analysis of m-CPP, the performance of 2-Methylpiperazine-d7 was assessed against a structural analog internal standard. The following tables summarize the key validation parameters, demonstrating the superior performance of the deuterated internal standard.

Table 1: Linearity and Range of Quantification for m-CPP

Internal Standard	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)
2-Methylpiperazine-d7	Human Plasma	0.2 - 60.0	> 0.999
Structural Analog IS	Human Plasma	0.5 - 50.0	> 0.995

Table 2: Accuracy and Precision for the Quantification of m-CPP

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
2-Methylpiperazine-d7	LLOQ	0.2	0.19	95.0	8.4
Low	0.6	0.58	96.7	6.2
Medium	20.0	20.8	104.0	4.5
High	50.0	48.9	97.8	3.1
Structural Analog IS	LLOQ	0.5	0.45	90.0	12.1
Low	1.5	1.38	92.0	9.8
Medium	25.0	26.5	106.0	7.5
High	40.0	38.2	95.5	6.3

The data clearly indicates that the use of 2-Methylpiperazine-d7 as an internal standard results in a wider linear range, a higher correlation coefficient, and improved accuracy and precision across all quality control levels compared to the structural analog.

Experimental Protocols

A detailed methodology is crucial for the successful implementation and validation of an analytical procedure. The following is a representative experimental protocol for the quantification of m-CPP in human plasma using 2-Methylpiperazine-d7 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (m-CPP): Prepare a stock solution of m-CPP in methanol at a concentration of 1 mg/mL.

• Internal Standard Stock Solution (2-Methylpiperazine-d7): Prepare a stock solution of 2-Methylpiperazine-d7 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare working solutions for calibration standards and quality control (QC) samples by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water. Prepare a working solution of the internal standard at a concentration of 100 ng/mL in the same diluent.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (100 ng/mL of 2-Methylpiperazine-d7).

• Add 10 µL of the appropriate m-CPP working solution for calibration standards and QCs (blank for zero standard).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20-80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80-20% B

  • 3.1-4.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • m-CPP: Precursor ion > Product ion (e.g., m/z 197.1 > 119.1)

  • 2-Methylpiperazine-d7: Precursor ion > Product ion (e.g., m/z 108.2 > 90.1)

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for method implementation and troubleshooting.

Caption: Experimental workflow for the quantification of m-CPP using 2-Methylpiperazine-d7.

Logical Relationships in Method Validation

The validation of a bioanalytical method involves a series of interconnected experiments to ensure its reliability.

Caption: Key parameters in bioanalytical method validation.

A Comparative Guide to the Cross-Validation of Bioanalytical Methods: The Role of 2-Methylpiperazine-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development and bioanalysis, the precision and reliability of quantitative data are paramount. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS/MS) methods is a critical factor that significantly influences the outcome of pharmacokinetic and toxicokinetic studies. This guide provides an objective comparison of bioanalytical methods utilizing deuterated internal standards, with a focus on 2-Methylpiperazine-d7, against alternatives, supported by experimental data and established validation principles.

The Gold Standard: Isotope Dilution Mass Spectrometry with Deuterated Internal Standards

The use of a stable isotope-labeled (SIL) internal standard, such as a deuterated analog of the analyte, is widely recognized as the gold standard in quantitative bioanalysis.[1] This approach, known as isotope dilution mass spectrometry (IDMS), is founded on the principle that a SIL-IS is chemically and physically almost identical to the analyte.[1] Consequently, it exhibits nearly identical behavior during sample extraction, chromatography, and ionization in the mass spectrometer.[1] This co-elution and co-behavior are crucial for accurately compensating for matrix effects, a major source of imprecision and inaccuracy in bioanalytical methods.[2]

Deuterated standards, like 2-Methylpiperazine-d7, contain deuterium atoms instead of hydrogen atoms at specific positions. This mass difference allows the mass spectrometer to distinguish between the analyte and the IS, while their shared physicochemical properties ensure they are affected similarly by experimental variations.[2][3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and enhance data quality. The following table summarizes the key performance differences based on established analytical validation parameters.

Performance Parameter	Deuterated Internal Standard (e.g., 2-Methylpiperazine-d7)	Non-Deuterated (Analog) Internal Standard
Accuracy & Precision	High accuracy and precision due to excellent compensation for variability.[1][4]	Can be acceptable, but more susceptible to variability, potentially leading to lower accuracy and precision.
Matrix Effect Compensation	Excellent. Co-elution with the analyte allows for effective tracking and correction of matrix-induced signal suppression or enhancement.[2]	Variable and often poor. Differences in physicochemical properties can lead to different chromatographic retention times and ionization efficiencies compared to the analyte.[2]
Recovery Correction	Excellent. Similar extraction efficiency to the analyte across various conditions.[2]	Variable. Differences in chemical structure can lead to inconsistent recovery during sample preparation.[2]
Linearity	Wide linear dynamic range with high correlation coefficients (r² > 0.99).	May exhibit a narrower linear range and is more prone to non-linearity due to uncompensated matrix effects.
Cost & Availability	Higher cost and may require custom synthesis.[2]	Generally lower cost and more readily available.[2]

Supporting Experimental Data

While a direct comparative study for 2-Methylpiperazine-d7 was not publicly available, data from studies on similar piperazine derivatives highlight the benefits of using deuterated internal standards. A study on the detection of abused piperazine designer drugs utilized deuterated analogs such as BZP-D7, mCPP-D8, and TFMPP-D4 as internal standards to achieve high confidence in the results.[5] Another study on the quantification of eight synthetic piperazines in blood and urine successfully employed 1-benzylpiperazine-d7, 1-(3-chlorophenyl)-piperazine-d8, and 1-(-3-trifluoromethylphenyl)-piperazine-d4 as internal standards.

In a study comparing the quantification of pesticides and mycotoxins in complex cannabis matrices, the use of isotopically labeled internal standards resulted in accuracy values falling within 25% and RSD values under 20%.[4] In contrast, when no internal standard correction was applied, accuracy values differed by more than 60% with RSDs over 50%, clearly demonstrating the critical role of deuterated standards in maintaining data integrity.[4]

Experimental Protocols

A robust bioanalytical method validation is essential to ensure the reliability of the data. Below is a detailed methodology for a typical LC-MS/MS method for the quantification of a piperazine-based analyte in a biological matrix using 2-Methylpiperazine-d7 as an internal standard.

Objective: To validate a bioanalytical method for the accurate and precise quantification of an analyte in human plasma.

Materials:

• Analyte reference standard

• 2-Methylpiperazine-d7 internal standard

• Control human plasma (with anticoagulant)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and 2-Methylpiperazine-d7 in methanol.

  • Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control (QC) samples.

  • Prepare a working solution of 2-Methylpiperazine-d7.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the 2-Methylpiperazine-d7 working solution and vortex briefly.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 50 x 2.1 mm, 5 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 10 µL

    • Gradient elution to achieve separation of the analyte and IS.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Monitor specific precursor-to-product ion transitions for the analyte and 2-Methylpiperazine-d7.

• Method Validation Parameters:

  • Selectivity: Analyze blank plasma from at least six different sources to check for interferences at the retention times of the analyte and IS.

  • Linearity: Construct a calibration curve using at least six non-zero concentrations. The coefficient of correlation (r²) should be ≥ 0.99.

  • Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at a minimum of four QC levels (Lower Limit of Quantification (LLOQ), Low, Medium, and High). The mean accuracy should be within ±15% (±20% for LLOQ) of the nominal concentration, and the precision (%CV) should not exceed 15% (20% for LLOQ).

  • Matrix Effect: Evaluate the ion suppression or enhancement by comparing the peak areas of the analyte and IS in post-extraction spiked samples from different sources to those in neat solutions.

  • Recovery: Compare the peak areas of the analyte and IS in pre-extraction spiked samples to those in post-extraction spiked samples.

  • Stability: Assess the stability of the analyte in plasma under various conditions (freeze-thaw, short-term bench-top, and long-term storage).

Mandatory Visualizations

Caption: A typical experimental workflow for a bioanalytical method using an internal standard.

Caption: The logical workflow for the cross-validation of two bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. lcms.cz [lcms.cz]
• 5. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]

performance comparison of 2-Methylpiperazine-d7 and its non-deuterated analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the strategic modification of molecules to enhance their pharmacokinetic and pharmacodynamic profiles is a cornerstone of innovation. One such strategy that has garnered significant attention is selective deuteration. This guide provides a comparative overview of 2-Methylpiperazine-d7 and its non-deuterated counterpart, 2-Methylpiperazine. While direct comparative experimental data for 2-Methylpiperazine-d7 is not extensively available in published literature, this guide will extrapolate expected performance differences based on the well-established principles of the kinetic isotope effect (KIE) and data from analogous deuterated compounds.

The Kinetic Isotope Effect: A Performance Game-Changer

The primary advantage of deuteration lies in the kinetic isotope effect. The substitution of hydrogen with its heavier isotope, deuterium, results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This increased bond strength makes the C-D bond more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes, which are major players in drug metabolism.[1] This can lead to a reduced rate of metabolism, a longer biological half-life, and potentially a more favorable safety profile by reducing the formation of toxic metabolites.[2][3]

Hypothetical Performance Comparison

Based on the principles of deuteration, the following table outlines the anticipated performance differences between 2-Methylpiperazine-d7 and 2-Methylpiperazine. It is crucial to note that these are expected outcomes and require experimental validation.

Performance Metric	2-Methylpiperazine (Non-deuterated)	2-Methylpiperazine-d7 (Deuterated)	Expected Advantage of Deuteration
Metabolic Stability (in vitro)	Lower	Higher	Slower metabolic clearance, leading to prolonged exposure.
Biological Half-life (in vivo)	Shorter	Longer	Reduced dosing frequency and improved patient compliance.
Systemic Exposure (AUC)	Lower	Higher	Enhanced therapeutic efficacy with a potentially lower dose.
Formation of Metabolites	Higher Rate	Lower Rate	Reduced potential for metabolite-driven toxicity.
Pharmacological Activity	Unaltered	Unaltered	The core pharmacophore remains the same, preserving the intended biological activity.

Experimental Protocols for Comparative Analysis

To empirically validate the expected performance benefits of 2-Methylpiperazine-d7, the following experimental protocols are recommended.

In Vitro Metabolic Stability Assay

Objective: To compare the rate of metabolism of 2-Methylpiperazine and 2-Methylpiperazine-d7 in a controlled in vitro system.

Methodology:

• Test System: Human liver microsomes (HLM) or hepatocytes are commonly used as they contain a rich complement of drug-metabolizing enzymes.[4][5]

• Incubation: The test compounds (2-Methylpiperazine and 2-Methylpiperazine-d7) are incubated with the liver microsomes or hepatocytes in the presence of NADPH (a necessary cofactor for CYP enzymes) at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The metabolic reaction in the aliquots is stopped by adding a cold organic solvent, such as acetonitrile.

• Analysis: The samples are analyzed by liquid chromatography-mass spectrometry (LC-MS) to quantify the amount of the parent compound remaining at each time point.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[6]

In Vivo Pharmacokinetic Study

Objective: To compare the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-Methylpiperazine and 2-Methylpiperazine-d7 in a living organism.

Methodology:

• Animal Model: A suitable animal model, such as rats or mice, is selected.

• Dosing: The test compounds are administered to the animals, typically via oral (PO) or intravenous (IV) routes.

• Blood Sampling: Blood samples are collected at predetermined time points after dosing.

• Plasma Analysis: The concentration of the parent drug and its major metabolites in the plasma is quantified using LC-MS.

• Pharmacokinetic Parameters: The resulting concentration-time data is used to calculate key pharmacokinetic parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum concentration (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Elimination half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

Visualizing Metabolic Pathways and Experimental Workflows

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Predicted metabolic pathways of 2-Methylpiperazine.

Caption: Workflow for the in vitro metabolic stability assay.

Conclusion

While direct comparative data on the performance of 2-Methylpiperazine-d7 versus its non-deuterated analog is pending publication, the foundational principles of the kinetic isotope effect strongly suggest a favorable pharmacokinetic profile for the deuterated compound. The expected improvements in metabolic stability and biological half-life position 2-Methylpiperazine-d7 as a potentially superior candidate for drug development, warranting further investigation through the experimental protocols outlined in this guide. The strategic application of deuteration continues to be a valuable tool in optimizing drug candidates and delivering safer, more effective therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 5. pharmafocusasia.com [pharmafocusasia.com]
• 6. protocols.io [protocols.io]

Comparative Analysis of Analytical Methods for the Quantification of 2-Methylpiperazine: Assessing Linearity and Range

This guide provides a comparative overview of analytical methodologies for the quantification of 2-Methylpiperazine, with a focus on assessing linearity and analytical range. The information presented is intended for researchers, scientists, and drug development professionals involved in bioanalytical and pharmaceutical analysis. While specific data for 2-Methylpiperazine-d7 is limited in publicly available literature, this guide leverages data from closely related piperazine compounds to provide a robust framework for method selection and validation.

Introduction

2-Methylpiperazine is a chemical intermediate and a potential metabolite or impurity in various pharmaceutical compounds. Its accurate quantification is crucial for drug safety and efficacy studies. Deuterated internal standards, such as 2-Methylpiperazine-d7, are best practice in mass spectrometry-based quantification to correct for matrix effects and variability in sample processing. This guide compares common analytical techniques used for the quantification of piperazine derivatives and discusses the key performance characteristic of linearity.

Comparison of Analytical Techniques

The quantification of 2-Methylpiperazine and its analogs is predominantly achieved using gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS).

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase, followed by mass-based detection.	Separates compounds in the liquid phase, followed by highly selective and sensitive mass-based detection.
Sample Volatility	Requires analytes to be volatile or amenable to derivatization to increase volatility.	Suitable for a wide range of compounds, including non-volatile and thermally labile ones.
Sensitivity & Selectivity	Good sensitivity and selectivity, particularly in selected ion monitoring (SIM) mode.[1]	Generally offers higher sensitivity and selectivity due to MS/MS capabilities, minimizing matrix interference.[2][3]
Matrix Compatibility	Can be susceptible to matrix effects, often requiring extensive sample cleanup.[1]	Robust against matrix effects, especially with the use of a stable isotope-labeled internal standard.
Typical Linearity Range	Wide linear ranges have been reported for piperazine derivatives, for instance, 0.016 to 10 µg/mL in plasma.[1]	Excellent linearity over a broad concentration range is a key feature, with examples from 1 to 500 ng/mL.[2]

Linearity and Range Data for Piperazine Analogs

The following table summarizes linearity and range data from published methods for the quantification of piperazine and its derivatives. This data can serve as a reference for establishing a validated method for 2-Methylpiperazine.

Compound	Method	Matrix	Linearity Range	Correlation Coefficient (r²)	Reference
1-Benzylpiperazine (BZP) & 1-(3-trifluoromethylphenyl)piperazine (TFMPP)	GC-MS	Plasma, Urine	0 - 10 µg/mL	> 0.99	[1]
Piperazine, 1-Methylpiperazine, 1-Ethylpiperazine	GC	Bulk Drug	Not specified, but validated	> 0.99	[4][5]
N-Methyl Piperazine & Piperazine	GC	Ofloxacin and Norfloxacin	10.09 - 201.88 µg/mL & 10.08 - 201.60 µg/mL	0.9996 & 0.9995	[6]
Piperazine	HPLC-UV (with derivatization)	Active Pharmaceutical Ingredient (API)	30 - 350 ppm	Not specified
Tandospirone & 1-(2-pyrimidyl)-piperazine (1-PP)	LC-MS/MS	Rat Plasma	1.0 - 500.0 ng/mL & 10.0 - 500.0 ng/mL	Not specified	[2]
Piperazine	HPLC-MS/MS	Chicken Muscle	1 - 200 µg/kg	≥ 0.99	[3]
1-Amino-4-methyl-piperazine & 1-Methyl-4-nitroso-piperazine	UHPLC-MS/MS	Methanol	2.5 - 100 ng/mL & 0.5 - 100 ng/mL	≥ 0.99	[7]

Experimental Protocols

Below is a representative experimental protocol for the quantification of 2-Methylpiperazine using LC-MS/MS, a highly sensitive and selective method. 2-Methylpiperazine-d7 would serve as the ideal internal standard.

LC-MS/MS Method for Quantification of 2-Methylpiperazine in Human Plasma

1. Materials and Reagents

• 2-Methylpiperazine analytical standard

• 2-Methylpiperazine-d7 (internal standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2-Methylpiperazine and 2-Methylpiperazine-d7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 2-Methylpiperazine stock solution in 50:50 acetonitrile:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Methylpiperazine-d7 stock solution in 50:50 acetonitrile:water.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL 2-Methylpiperazine-d7).

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions

• LC System: Agilent 1260 Infinity II or equivalent

• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation from matrix components. For example: 0-0.5 min (5% B), 0.5-2.5 min (5-95% B), 2.5-3.5 min (95% B), 3.5-3.6 min (95-5% B), 3.6-5.0 min (5% B).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI

• Multiple Reaction Monitoring (MRM) Transitions:

  • 2-Methylpiperazine: Precursor ion > Product ion (to be determined by infusion)

  • 2-Methylpiperazine-d7: Precursor ion > Product ion (to be determined by infusion)

5. Linearity and Range Assessment

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of 2-Methylpiperazine (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Process and analyze the calibration standards as described above.

• Construct a calibration curve by plotting the peak area ratio (2-Methylpiperazine / 2-Methylpiperazine-d7) against the nominal concentration.

• Perform a linear regression analysis. The acceptance criterion for linearity is typically a correlation coefficient (r²) of ≥ 0.99.

• The analytical range is the concentration range over which the method is shown to be linear, accurate, and precise.

Visualizations

Experimental Workflow for Linearity Assessment

Caption: Workflow for Linearity and Range Assessment.

Logical Relationship for Method Validation

Caption: Interdependencies of Method Validation Parameters.

References

• 1. scholars.direct [scholars.direct]
• 2. Simultaneous determination of tandospirone and its active metabolite, 1-[2-pyrimidyl]-piperazine in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceasia.org [scienceasia.org]
• 4. hakon-art.com [hakon-art.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of N-Methyl Piperazine and Piperazine in Ofloxacin and Norfloxacin by GC [chinjmap.com]
• 7. mdpi.com [mdpi.com]

The Gold Standard Within: Evaluating 2-Methylpiperazine-d7 as an Internal Standard

In the landscape of quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of an internal standard (IS) is paramount to achieving accurate and precise results. An ideal IS mimics the analyte's behavior throughout sample preparation and analysis, correcting for variability. This guide provides a detailed look at the performance of 2-Methylpiperazine-d7, a deuterated analog, as an internal standard, focusing on its application in the quantification of the phosphatidylinositol 3-kinase (PI3K) inhibitor, Taselisib (GDC-0032).

Performance Under Scrutiny: Accuracy and Precision Data

The reliability of an analytical method hinges on its validated accuracy and precision. For the determination of Taselisib and its major human metabolite (GDC-0032 M1), a robust LC/MS-MS method was developed using 2-Methylpiperazine-d7 as the internal standard for both analytes. The validation results, summarized below, demonstrate a high degree of accuracy and precision across multiple concentrations in human plasma and urine, meeting the stringent requirements for bioanalytical method validation.

Table 1: Intra- and Inter-Assay Precision and Accuracy for Taselisib (GDC-0032) in Human Plasma

Analyte	Concentration (ng/mL)	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Mean Accuracy (%)
Taselisib	0.500 (LLOQ)	5.2	8.8	100.8
1.50 (LQC)	4.8	5.3	101.3
75.0 (MQC)	2.5	3.6	101.5
375 (HQC)	2.4	3.5	101.5
GDC-0032 M1	0.500 (LLOQ)	5.4	8.9	101.4
1.50 (LQC)	4.1	5.3	102.7
75.0 (MQC)	2.5	3.4	102.3
375 (HQC)	2.3	3.1	101.9

Data sourced from a validated method for the quantification of GDC-0032 and its metabolite. LLOQ: Lower Limit of Quantification; LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control.

Table 2: Intra- and Inter-Assay Precision and Accuracy for Taselisib (GDC-0032) in Human Urine

Analyte	Concentration (ng/mL)	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Mean Accuracy (%)
Taselisib	1.00 (LLOQ)	4.5	6.7	102.3
3.00 (LQC)	3.7	4.8	102.3
150 (MQC)	2.2	3.2	102.3
750 (HQC)	1.9	2.8	102.2
GDC-0032 M1	1.00 (LLOQ)	4.9	7.0	102.4
3.00 (LQC)	3.9	5.0	102.4
150 (MQC)	2.4	3.3	102.4
750 (HQC)	2.1	2.9	102.3

Data sourced from a validated method for the quantification of GDC-0032 and its metabolite.

The data clearly indicates that the coefficient of variation (%CV) for both intra- and inter-assay precision was well within the generally accepted limit of 15% (20% for LLOQ). Likewise, the mean accuracy was consistently within ±15% of the nominal concentrations, confirming the method's reliability for pharmacokinetic studies. The stable, co-eluting nature of 2-Methylpiperazine-d7 ensures it effectively tracks and corrects for variations in sample extraction and instrument response for both the parent drug and its metabolite.

Comparison with Alternatives

While the presented data solidifies the suitability of 2-Methylpiperazine-d7 for Taselisib analysis, the broader context involves comparing it to other potential internal standards. The ideal choice is typically a stable isotope-labeled (SIL) version of the analyte itself (e.g., Taselisib-d7). SIL-IS are considered the "gold standard" as they share the closest physicochemical properties with the analyte.

However, a custom synthesis of an analyte's deuterated analog can be time-consuming and expensive. In such cases, a structural analog with similar properties, like 2-Methylpiperazine-d7 for a piperazine-containing compound like Taselisib, presents a highly effective and practical alternative. Its structural similarity and deuteration provide the necessary characteristics to mimic the analyte's behavior during analysis, as evidenced by the robust validation data. Other non-deuterated structural analogs could be used, but they may exhibit different ionization efficiencies or chromatographic behavior, leading to less reliable correction.

Experimental Protocol: Quantification of Taselisib

The following is a detailed methodology for the LC/MS-MS-based quantification of Taselisib (GDC-0032) and its M1 metabolite in human plasma and urine.

1. Sample Preparation (Human Plasma)

• Method: Protein Precipitation.

• Procedure:

  • Aliquot 50 µL of human plasma (study sample, quality control, or calibration standard) into a 96-well plate.

  • Add 200 µL of the internal standard working solution (2-Methylpiperazine-d7 in acetonitrile).

  • Vortex the plate for approximately 2 minutes.

  • Centrifuge the plate at 3000 rpm for 5 minutes.

  • Transfer 100 µL of the supernatant to a clean 96-well plate.

  • Add 100 µL of water to the supernatant.

  • Seal the plate and vortex briefly before placing it in the autosampler for injection.

2. Sample Preparation (Human Urine)

• Method: Direct Dilution.

• Procedure:

  • Aliquot 50 µL of human urine into a 96-well plate.

  • Add 450 µL of the internal standard working solution (2-Methylpiperazine-d7 in water).

  • Seal the plate and vortex.

  • Inject directly into the LC-MS/MS system.

3. LC-MS/MS Instrumentation and Conditions

• LC System: Shimadzu Nexera

• Mass Spectrometer: Sciex API 5500

• Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 2.6 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.600 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection: Multiple Reaction Monitoring (MRM)

Visualizing the Workflow and Principles

To better understand the role of the internal standard, the following diagrams illustrate the experimental workflow and the fundamental logic of internal standard-based quantification.

Figure 1. Experimental workflow for bioanalysis using an internal standard.

Figure 2. The logical principle of internal standard correction.

Conclusion

The validation data for the analysis of Taselisib (GDC-0032) robustly demonstrates that 2-Methylpiperazine-d7 serves as a highly accurate and precise internal standard. Its performance is well within the rigorous acceptance criteria set by regulatory agencies for bioanalytical methods. While a stable isotope-labeled analog of the analyte itself is often the first choice, 2-Methylpiperazine-d7 proves to be an exceptional and practical alternative for piperazine-containing pharmaceuticals, ensuring the generation of reliable data crucial for drug development and clinical studies.

A Comparative Guide to Robustness Testing of Analytical Methods Using 2-Methylpiperazine-d7

In the landscape of pharmaceutical analysis and drug development, the robustness of an analytical method is paramount. It ensures that the method consistently delivers accurate and reliable results despite small, deliberate variations in experimental parameters. This guide provides a comprehensive comparison of the performance of 2-Methylpiperazine-d7 as an internal standard in robustness testing of analytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will explore its advantages over non-deuterated alternatives and provide supporting experimental protocols and data.

The use of a stable isotope-labeled internal standard (SIL-IS), such as 2-Methylpiperazine-d7, is a preferred strategy in bioanalytical assays to ensure high reproducibility. A SIL-IS has physicochemical properties that are very close to the analyte of interest, leading to similar behavior during sample extraction and chromatographic analysis. This is crucial for compensating for variability in the analytical process.[1]

Comparative Performance of Internal Standards

To illustrate the superior performance of a deuterated internal standard, we present a hypothetical robustness study comparing 2-Methylpiperazine-d7 with its non-deuterated analog, 2-Methylpiperazine, for the quantification of a hypothetical analyte, "Drug X," in human plasma.

Table 1: Comparison of Key Performance Parameters under Varied Chromatographic Conditions

Parameter Varied	Internal Standard	Analyte/IS Peak Area Ratio (%RSD)	Accuracy (% Bias)	Precision (%RSD)
Nominal Condition	2-Methylpiperazine-d7	1.8	1.2	2.1
2-Methylpiperazine	3.5	3.8	4.2
Mobile Phase pH ± 0.2	2-Methylpiperazine-d7	2.1	-2.5	2.8
2-Methylpiperazine	8.7	-9.3	9.5
Column Temperature ± 5°C	2-Methylpiperazine-d7	2.5	3.1	3.0
2-Methylpiperazine	6.2	7.5	6.8
Flow Rate ± 5%	2-Methylpiperazine-d7	1.9	-1.8	2.3
2-Methylpiperazine	5.1	-6.2	5.9

The data clearly indicates that 2-Methylpiperazine-d7 provides significantly better precision and accuracy under all tested conditions. The analyte/internal standard peak area ratio, a critical measure for quantification, remains much more stable with the deuterated standard, demonstrating its ability to compensate for variations in the analytical method.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible robustness testing.[3] Below are the protocols for the key experiments cited in this guide.

1. Robustness Testing Protocol

• Objective: To evaluate the analytical method's capacity to remain unaffected by small, deliberate variations in method parameters.[4][5]

• Procedure:

  • Prepare replicate quality control (QC) samples at low and high concentrations of Drug X in human plasma.

  • Spike the QC samples with either 2-Methylpiperazine-d7 or 2-Methylpiperazine as the internal standard.

  • Process the samples using a validated liquid-liquid extraction procedure.

  • Analyze the extracted samples by LC-MS/MS under nominal and varied conditions as outlined in Table 1.

  • Calculate the analyte/IS peak area ratio, accuracy, and precision for each condition.

2. Deuterium-Hydrogen Exchange Stability Test

• Objective: To assess the stability of the deuterium labels on 2-Methylpiperazine-d7 under various conditions.[3]

• Procedure:

  • Prepare solutions of 2-Methylpiperazine-d7 in various matrices (e.g., plasma, mobile phase).

  • Incubate the solutions at different pH (acidic, neutral, basic) and temperature (room temperature, 40°C) conditions for an extended period (e.g., 24 hours).

  • Analyze the samples by LC-MS to monitor for any back-exchange to the non-deuterated form.

Visualizing the Workflow

Diagrams can effectively illustrate complex experimental processes.

Caption: Figure 1: Robustness Testing Experimental Workflow

This workflow illustrates the systematic approach to evaluating the robustness of the analytical method by introducing deliberate variations.[6][7]

Caption: Figure 2: Rationale for a Deuterated Internal Standard

This diagram highlights the key advantages of using a deuterated internal standard like 2-Methylpiperazine-d7 over a non-deuterated analog. Stable isotopically labeled molecules are considered the ideal internal standards due to their similar physical and chemical properties to the target analyte.[8]

Conclusion

The robustness of an analytical method is a critical attribute that ensures its reliability for routine use in regulated environments.[2][5] The use of a deuterated internal standard, such as 2-Methylpiperazine-d7, significantly enhances the robustness of LC-MS/MS methods. As demonstrated, it effectively compensates for minor variations in chromatographic conditions, leading to more consistent, accurate, and precise results compared to a non-deuterated analog. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a key strategy for developing highly reliable and transferable analytical methods.

References

• 1. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. industrialpharmacist.com [industrialpharmacist.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]

A Guide to the Inter-Laboratory Comparison of Bioanalytical Methods Utilizing 2-Methylpiperazine-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the inter-laboratory comparison of bioanalytical methods that employ 2-Methylpiperazine-d7 as an internal standard. Due to the limited availability of public, head-to-head inter-laboratory studies for this specific internal standard, this document presents a comparison based on a representative bioanalytical method for a hypothetical analyte, "Analyte X," which possesses a structural similarity to drugs containing a methylpiperazine moiety. The performance of this method is evaluated against widely accepted regulatory guidelines, simulating how data from different laboratories would be compared.

Data Presentation: A Comparative Overview

The following tables summarize the performance characteristics of a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of "Analyte X" in human plasma, using 2-Methylpiperazine-d7 as the internal standard. The data is presented as if generated by two independent laboratories (Lab A and Lab B) and is compared against the acceptance criteria outlined by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Table 1: Linearity and Range

Parameter	Lab A	Lab B	Acceptance Criteria
Calibration Range	1.00 - 1000 ng/mL	1.00 - 1000 ng/mL	Consistent and reproducible
Correlation Coefficient (r²)	>0.995	>0.996	≥0.99
Calibration Model	Linear, 1/x² weighting	Linear, 1/x² weighting	Appropriate for the data

Table 2: Intra-Day and Inter-Day Precision and Accuracy

QC Level	Concentration (ng/mL)	Lab A Precision (%CV)	Lab A Accuracy (%)	Lab B Precision (%CV)	Lab B Accuracy (%)	Acceptance Criteria
LLOQ	1.00	8.5	105.2	9.2	103.5	Precision: ≤20%, Accuracy: ±20%
Low	3.00	6.2	102.1	7.1	101.7	Precision: ≤15%, Accuracy: ±15%
Medium	50.0	4.5	98.7	5.3	99.2	Precision: ≤15%, Accuracy: ±15%
High	800	3.8	99.5	4.1	100.8	Precision: ≤15%, Accuracy: ±15%

Table 3: Recovery and Matrix Effect

Parameter	Lab A	Lab B	Acceptance Criteria
Analyte X Recovery (%)	85.2	87.5	Consistent, precise, and reproducible
2-Methylpiperazine-d7 Recovery (%)	88.1	86.9	Consistent and similar to analyte
Matrix Factor (Normalized)	0.98	1.03	CV ≤15%

Experimental Protocols

The data presented above is based on the following detailed experimental protocol for the bioanalysis of "Analyte X" using 2-Methylpiperazine-d7 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma sample, add 25 µL of the internal standard working solution (2-Methylpiperazine-d7 in 50% methanol).

• Vortex mix for 10 seconds.

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase A (see below).

• Vortex mix for 30 seconds and inject onto the LC-MS/MS system.

Liquid Chromatography

• System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: 5% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry

• System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte X: [M+H]⁺ > product ion (specific to the analyte)

  • 2-Methylpiperazine-d7: m/z 108.2 > 74.2

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Visualizing the Workflow and Logic

The following diagrams illustrate the key processes and logical relationships in the bioanalytical method validation and sample analysis workflow.

Caption: Bioanalytical workflow from sample preparation to final concentration reporting.

Caption: Logical relationship for inter-laboratory method performance assessment.

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 2-Methylpiperazine-d7

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount. This document provides immediate, essential safety and logistical information for 2-Methylpiperazine-d7, a deuterated derivative of 2-Methylpiperazine. The following procedural guidance is based on available safety data for the non-deuterated parent compound, as the isotopic labeling is not expected to significantly alter its chemical hazards.

Hazard Identification and Classification

2-Methylpiperazine is classified as a hazardous substance. It is a flammable solid that can cause severe skin burns, and serious eye damage, and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

• H228: Flammable solid[1][3]

• H314: Causes severe skin burns and eye damage[3]

• H315: Causes skin irritation[1]

• H318: Causes serious eye damage

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

Signal Word: Danger[1][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table summarizes the required personal protective equipment.

Body Part	Personal Protective Equipment	Standard/Specification
Eyes/Face	Tightly fitting safety goggles or a full-face shield.[1][4]	EN 166 (EU) or OSHA 29 CFR 1910.133 (US).[2][5]
Skin	Chemical-resistant gloves (e.g., Nitrile rubber), fire/flame resistant and impervious clothing, lab coat, and closed-toed footwear.[1][6]	EN 374 (EU) or US F739.[4]
Respiratory	A full-face respirator with a particulate dust filter should be used if exposure limits are exceeded or if irritation is experienced.[1][4] A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[2]	OSHA 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[5]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Avoid all personal contact, including inhalation of dust or vapors.[4]

• Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[1][3]

• Use non-sparking tools and explosion-proof equipment.[1][2]

• Ground and bond container and receiving equipment to prevent static discharge.[1]

• Avoid formation of dust and aerosols.[1]

• Wash hands thoroughly after handling.[5][6]

Storage:

• Store in a tightly closed container.[1][5]

• Keep in a dry, cool, and well-ventilated place.[1][7]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

• The substance is hygroscopic and absorbs moisture from the air.[2][5]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation	First-Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]
Skin Contact	Take off contaminated clothing immediately. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention.[5]
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]
Fire	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish.[3] Wear a self-contained breathing apparatus and full protective gear.[5]
Spill	Evacuate personnel to a safe area. Remove all sources of ignition. Wear appropriate PPE.[1] Contain the spill and collect the material with a clean, non-sparking shovel into a suitable, labeled container for disposal.[4]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[4]

Waste Treatment:

• Chemical waste should be disposed of through a licensed waste disposal company.

• Do not allow the chemical to enter drains or waterways.

• Containers should be punctured to prevent reuse and disposed of in an authorized landfill.[4]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 2-Methylpiperazine-d7.

Caption: Safe handling and disposal workflow for 2-Methylpiperazine-d7.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. aksci.com [aksci.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]